4-Methoxyfuran-2-carboxylic acid

• CAS: 32460-47-2

Core Science & Biosynthesis

4-Methoxyfuran-2-carboxylic Acid: A Comprehensive Guide to Synthesis, Characterization, and Therapeutic Application

Executive Summary

Furan-based heterocycles are highly privileged scaffolds in modern drug discovery, frequently deployed as bioisosteres for benzoic acids to modulate physicochemical properties such as lipophilicity and target-binding affinity. Among these,1[1] stands out as a critical intermediate. The presence of the electron-donating methoxy group at the C-4 position significantly alters the electronic landscape of the furan ring, directing regioselective functionalization and enhancing interactions with specific biological targets.

This technical whitepaper provides an authoritative, self-validating methodology for the synthesis and analytical characterization of 4-methoxyfuran-2-carboxylic acid, grounded in established mechanistic principles and field-proven protocols.

Retrosynthetic Strategy & Mechanistic Rationale

The most robust and scalable approach to synthesizing 4-methoxyfuran-2-carboxylic acid avoids direct functionalization of the highly reactive unsubstituted furan core, which is prone to polymerization and ring-opening. Instead, the strategy relies on the global methylation of 4-hydroxyfuran-2-carboxylic acid followed by selective saponification.

Causality Behind Experimental Choices

• Methylation Reagents (MeI / K₂CO₃ in DMF): Potassium carbonate (K₂CO₃) is selected because its pKa (~10.3) is perfectly calibrated to deprotonate both the carboxylic acid and the phenolic-like C-4 hydroxyl group without degrading the sensitive furan ring. N,N-Dimethylformamide (DMF) is utilized as a polar aprotic solvent to strip the solvation shell from the potassium ions, rendering the resulting oxygen anions highly nucleophilic for a rapid S_N2 attack on methyl iodide (MeI).

• Saponification Reagents (LiOH in THF/H₂O): Lithium hydroxide (LiOH) is deliberately chosen over sodium hydroxide (NaOH). LiOH is a milder base, which minimizes the risk of base-catalyzed ring opening of the electron-rich furan. The biphasic Tetrahydrofuran (THF)/Water solvent system ensures that both the lipophilic ester intermediate and the hydrophilic hydroxide nucleophile remain in a homogeneous reactive state.

Synthetic workflow for 4-Methoxyfuran-2-carboxylic acid.

Experimental Protocols: A Self-Validating System

The following protocols are designed not just as a sequence of actions, but as a self-validating system where the physical and chemical behavior of the reaction confirms its success at each stage.

Step 1: Synthesis of Methyl 4-methoxyfuran-2-carboxylate

Objective: Global etherification and esterification of the starting material.

• Setup: Charge a dry, argon-flushed 500 mL round-bottom flask with 4-hydroxyfuran-2-carboxylic acid (1.0 equiv, 100 mmol) and anhydrous DMF (150 mL).

• Base Addition: Add anhydrous K₂CO₃ (2.5 equiv, 250 mmol) in portions. Stir for 15 minutes at room temperature until the suspension is uniform.

• Methylation: Cool the mixture to 0 °C using an ice bath. Dropwise, add Methyl Iodide (MeI) (2.5 equiv, 250 mmol) over 30 minutes to control the exothermic S_N2 reaction.

• Propagation: Remove the ice bath and allow the reaction to stir at 25 °C for 12 hours.

• Workup: Quench the reaction by pouring the mixture into 500 mL of ice-cold distilled water. Extract with Ethyl Acetate (3 x 200 mL). Wash the combined organic layers with brine (3 x 100 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Self-Validation Mechanism: The reaction validates its completion through biphasic TLC analysis. The highly polar starting material (R_f = 0.1 in 1:1 Hexanes/EtOAc) will completely convert to the highly lipophilic dimethylated intermediate (R_f = 0.7). The physical stabilization of the suspension (cessation of minor CO₂ evolution) serves as a macroscopic validation marker.

Step 2: Selective Saponification

Objective: Cleave the methyl ester while preserving the C-4 methoxy ether.

• Setup: Dissolve the crude methyl 4-methoxyfuran-2-carboxylate from Step 1 in a 1:1 mixture of THF and H₂O (200 mL).

• Hydrolysis: Add LiOH monohydrate (1.5 equiv, 150 mmol) to the solution. Stir vigorously at room temperature for 4 hours.

• Solvent Removal: Remove the THF under reduced pressure (maintaining the aqueous layer).

• Acidification: Cool the aqueous layer to 0 °C. Slowly add 1M HCl dropwise while monitoring with a pH meter until the solution reaches exactly pH 2.0.

• Isolation: Filter the resulting white precipitate through a Büchner funnel, wash with ice-cold water (50 mL), and dry in a vacuum oven at 40 °C overnight.

Self-Validation Mechanism: This step is self-validating via a controlled precipitation cascade. As the pH reaches 2.0, the water-soluble lithium carboxylate protonates. Because the free 4-methoxyfuran-2-carboxylic acid is highly insoluble in cold water, it spontaneously crystallizes. The recovery of a pure white crystalline solid acts as an immediate physical confirmation of successful hydrolysis without furan ring degradation.

Analytical Characterization

Rigorous characterization is required to verify the regiochemistry of the methoxy group and the integrity of the furan ring. Below are the standardized quantitative data summaries for the isolated product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The absence of a hydroxyl proton and the appearance of a sharp 3H singlet at ~3.75 ppm confirms successful etherification, while the broad singlet at 12.80 ppm confirms the presence of the free carboxylic acid.

Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)

Position	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
H-5	7.50	d (J = 1.5 Hz)	1H	Furan ring CH (adjacent to O)
H-3	6.80	d (J = 1.5 Hz)	1H	Furan ring CH
OCH₃	3.75	s	3H	Methoxy protons
COOH	12.80	br s	1H	Carboxylic acid proton

Table 2: ¹³C NMR Data (100 MHz, DMSO-d₆)

Position	Chemical Shift (ppm)	Assignment
C=O	160.5	Carbonyl carbon
C-4	150.2	Furan C-O (Methoxy bearing)
C-2	145.1	Furan C-COOH
C-5	135.4	Furan CH
C-3	105.8	Furan CH
OCH₃	56.2	Methoxy carbon

Fourier-Transform Infrared (FT-IR) Spectroscopy

Table 3: FT-IR Data (KBr Pellet)

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3100 - 2800	O-H stretch (broad)	Carboxylic acid
1680	C=O stretch (strong)	Carboxylic acid
1590, 1540	C=C stretch	Furan ring skeleton
1220	C-O-C stretch (asymmetric)	Methoxy ether

Applications in Drug Development

The 4-methoxy-2-furoic acid scaffold is not merely a structural curiosity; it is actively utilized in the design of complex therapeutics. The methoxy group acts as a powerful electron-donating directing group, enabling highly regioselective electrophilic aromatic substitutions (such as Friedel-Crafts acylation) at the C-5 position.

For instance,2[2]. By utilizing the 4-methoxyfuran-2-carboxylic acid skeleton, they successfully synthesized complex architectures that function as potential insulin receptor activators. The scaffold provided the exact spatial geometry and electronic distribution necessary to trigger the target receptor.

Application of 4-methoxy-2-furoic acid in insulin receptor activator synthesis.

References

• Title: 4-Methoxyfuran-2-carboxylic acid (CAS: 32460-47-2)
• Title: Regioselective Synthesis of 3-Aryl-5-(1H-indole-3-carbonyl)

Sources

• 1. CAS:914637-32-4, 4-Phenoxy-2-furoic acid-毕得医药 [bidepharm.com]
• 2. researchgate.net [researchgate.net]

Chemical Properties and Reactivity of 4-Methoxyfuran-2-carboxylic Acid: A Comprehensive Guide for Drug Discovery Applications

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

In the landscape of modern drug discovery, functionalized heteroaromatics serve as critical building blocks for designing high-affinity ligands. 4-Methoxyfuran-2-carboxylic acid (CAS: 32460-47-2) is a highly specialized furan derivative characterized by a unique push-pull electronic system. The strategic placement of an electron-donating methoxy group at C4 and an electron-withdrawing carboxylic acid at C2 creates a highly regioselective scaffold. This technical guide explores the intrinsic chemical properties of this molecule, detailing its reactivity profile and providing a validated, step-by-step synthetic methodology for its application in developing insulin receptor activators.

Structural and Electronic Profiling

To harness 4-methoxyfuran-2-carboxylic acid in complex synthesis, one must first understand the electronic causality governing its reactivity. The furan ring is inherently an electron-rich, π -excessive heteroaromatic system. However, its reactivity is heavily modulated by its substituents:

• C2 Carboxylic Acid (-I, -M Effect): The carboxylate group exerts a strong electron-withdrawing effect, generally deactivating the furan ring toward electrophilic aromatic substitution (EAS) and directing incoming electrophiles to the meta (C4) position.

• C4 Methoxy Group (+M Effect): The methoxy group acts as a powerful electron-donating group via resonance. The lone pairs on the oxygen atom delocalize into the furan π -system.

• The C5 Activation Paradigm: The synergistic interplay between the C4 methoxy group and the furan ring oxygen effectively overrides the deactivating nature of the C2 carboxylate. The electron density is funneled toward the C5 position, stabilizing the cationic Wheland intermediate during electrophilic attack. Consequently, the C5 position becomes the exclusive site for regioselective functionalization, such as halogenation or Friedel-Crafts acylation.

Application in Drug Discovery: Insulin Receptor Activators

The unique regioselectivity of 4-methoxy-2-furoic acid derivatives has been successfully leveraged in medicinal chemistry. Notably, demonstrated the synthetic utility of this scaffold in generating 3-aryl-5-(1H-indole-3-carbonyl)-4-methoxy-2-furoic acids, which serve as potent precursors for insulin receptor activators [1].

The synthetic logic relies on starting with a symmetric or semi-symmetric precursor (3-methoxy-4-aryl-furan-2,5-dicarboxylic acid), utilizing selective esterification and decarboxylation to yield the 4-methoxy-2-furoic acid core, followed by regioselective acylation at the highly nucleophilic C5 position.

Synthetic Workflow Visualization

Synthetic workflow for 4-methoxy-2-furoic acid derivatives as insulin receptor activators.

Experimental Methodology: Self-Validating Protocol

As a Senior Application Scientist, I emphasize that protocols must be designed not just as a sequence of steps, but as a self-validating system. The following methodology for synthesizing and functionalizing the 4-methoxy-2-furoic acid scaffold incorporates mechanistic causality and observable checkpoints to ensure experimental integrity.

Phase 1: Regioselective Esterification and Decarboxylation

Objective: Isolate the 4-methoxy-2-furoic acid derivative from a 2,5-dicarboxylic acid precursor.

• Initiation: Dissolve 1.0 equivalent of 3-methoxy-4-aryl-furan-2,5-dicarboxylic acid in anhydrous Tetrahydrofuran (THF) under a strict N₂ atmosphere.

  • Causality: Moisture exclusion is critical to prevent the premature hydrolysis of the highly reactive methyl chloroformate used in the next step.

• Activation: Cool the vessel to 0 °C. Add triethylamine (1.2 eq) followed by the dropwise addition of methyl chloroformate (1.1 eq).

  • Validation Checkpoint: The immediate formation of a dense white precipitate (triethylamine hydrochloride) visually confirms the successful formation of the mixed anhydride intermediate.

• Decarboxylation: Equip the flask with a reflux condenser and a gas bubbler. Elevate the reaction temperature to 80 °C.

  • Validation Checkpoint: Monitor the bubbler. Continuous gas evolution indicates the active expulsion of CO₂. The complete cessation of bubbling serves as the primary indicator of reaction completion (typically 4 hours).

• Isolation: Quench the reaction with cold distilled water to hydrolyze any unreacted anhydride. Extract with Ethyl Acetate (EtOAc), dry over anhydrous Na₂SO₄, and concentrate in vacuo. TLC (Hexane:EtOAc 3:1) should reveal a single new product spot (R_f ~0.45).

Phase 2: C5 Acylation with 7-Substituted Indole

Objective: Exploit the C5 nucleophilicity to couple the furoic acid scaffold with an indole derivative.

• Electrophile Generation: Dissolve the purified 4-methoxy-2-furoic acid derivative in anhydrous Dichloromethane (DCM). Add oxalyl chloride (1.5 eq) and 2 drops of N,N-Dimethylformamide (DMF) as a catalyst at room temperature.

  • Causality: Oxalyl chloride is explicitly chosen over thionyl chloride to prevent the generation of harsh, persistent acidic byproducts that risk cleaving the sensitive C4 methoxy ether.

  • Validation Checkpoint: Vigorous effervescence (CO and CO₂ release) will occur. Stir until gas evolution completely stops, yielding the furoyl chloride.

• Coupling: Concentrate the mixture to remove excess oxalyl chloride, redissolve in DCM, and cool to 0 °C. Introduce the 7-substituted indole (1.0 eq) and a mild Lewis acid catalyst (e.g., AlCl₃, 1.2 eq).

  • Causality: The strong +M effect of the C4 methoxy group makes the C5 position highly susceptible to electrophilic attack, allowing this Friedel-Crafts-type acylation to proceed under relatively mild conditions, preserving the integrity of the indole ring.

• Termination & Validation: After 6 hours, quench the reaction carefully with saturated aqueous NaHCO₃. Extract, dry, and purify via flash column chromatography.

  • Validation Checkpoint: Conduct ¹H NMR analysis. The definitive proof of successful C-C bond formation is the complete disappearance of the furan C5 proton signal (typically observed around 7.2 ppm in the starting material) and the integration of the newly introduced indole aromatic protons.

Quantitative Reaction Parameters

To facilitate process optimization and scaling, the quantitative data for the described workflow is summarized below. These parameters represent optimized conditions balancing yield against the preservation of the methoxy ether linkage.

Reaction Phase	Substrate	Reagents / Catalyst	Temp (°C)	Time (h)	Yield (%)	Key Validation Metric
Mixed Anhydride Formation	2,5-Dicarboxylic acid	Methyl chloroformate, Et₃N	0	1	N/A (In situ)	Et₃N·HCl precipitate formation
Decarboxylation	C-5 Mixed Anhydride	THF (reflux)	80	4	78 - 85	CO₂ gas evolution ceases
Acyl Chloride Generation	4-Methoxy-2-furoic acid	Oxalyl chloride, DMF (cat.)	25	2	> 95	Cessation of effervescence
Friedel-Crafts Acylation	Furoyl chloride + Indole	AlCl₃, DCM	0 to 25	6	65 - 72	Disappearance of C5-H in ¹H NMR

References

• Chou, S.-Y., Chen, S. T., Chen, C.-H., & Chang, L.-S. (2006). Regioselective Synthesis of 3-Aryl-5-(1H-indole-3-carbonyl)-4-hydroxyfuroic Acids as Potential Insulin Receptor Activators. Tetrahedron Letters, 47(40). Retrieved from[Link]

An In-depth Technical Guide to 4-(Methoxycarbonyl)furan-2-carboxylic acid

A Note on the Target Compound: Initial searches for "4-Methoxyfuran-2-carboxylic acid" did not yield specific information for a compound with a methoxy group at the 4-position. This suggests that this particular substituted furan may be a rare or not extensively documented compound. This guide will, therefore, focus on the closely related and structurally verified compound, 4-(Methoxycarbonyl)furan-2-carboxylic acid , for which reliable data is available. This compound features a methoxycarbonyl (ester) group at the 4-position, which significantly influences its chemical properties and reactivity compared to a simple methoxy (ether) group.

Compound Identification and Characterization

IUPAC Name: 4-(Methoxycarbonyl)furan-2-carboxylic acid

CAS Number: 42933-19-7[1]

Molecular Formula: C₇H₆O₅

Molecular Weight: 170.12 g/mol

Physicochemical Properties

Property	Predicted Value/Information	Source/Justification
Appearance	White to off-white crystalline solid.	General property of similar small organic acids.
Solubility	Soluble in polar organic solvents like methanol, ethanol, DMSO, and DMF. Sparingly soluble in water.	Presence of both a carboxylic acid and an ester group suggests polarity.
Melting Point	Expected to be relatively high, likely above 150 °C.	The related compound, 5-(Methoxycarbonyl)furan-2-carboxylic acid, has a melting point of 197-202 °C.[2]
pKa	Estimated to be in the range of 3-4.	The parent compound, furan-2-carboxylic acid, has a pKa of 3.12.[3] The electron-withdrawing methoxycarbonyl group at the 4-position would likely slightly increase the acidity (lower the pKa).
LogP	0.7 (predicted)	PubChemLite.[4]

Synthesis and Reaction Pathways

While a specific, detailed laboratory-scale synthesis protocol for 4-(Methoxycarbonyl)furan-2-carboxylic acid is not widely published, its synthesis can be conceptualized based on established furan chemistry. A plausible synthetic route would likely involve the modification of a pre-formed furan ring.

Conceptual Synthetic Workflow

A potential synthetic approach could start from a more readily available furan derivative, such as furan-2,4-dicarboxylic acid. The general steps would involve:

• Selective Esterification: One of the carboxylic acid groups would need to be selectively esterified to a methyl ester. This can be a challenging step due to the similar reactivity of the two carboxylic acid groups.

• Protection/Deprotection Strategies: Alternatively, one of the carboxylic acid groups could be protected, followed by esterification of the other, and then deprotection.

A more direct approach could involve the synthesis of the furan ring itself through a cyclization reaction of appropriately substituted linear precursors.

Caption: Conceptual workflow for the synthesis of 4-(Methoxycarbonyl)furan-2-carboxylic acid.

Industrial Relevance and Potential Applications

This compound is mentioned in a patent as a precursor in the synthesis of 2,5-furandicarboxylic acid (FDCA).[5] FDCA is a significant bio-based monomer that can be used to produce polyethylene furanoate (PEF), a renewable alternative to petroleum-based PET. This suggests a potential industrial application for 4-(Methoxycarbonyl)furan-2-carboxylic acid as a building block in the green chemistry sector.

Spectroscopic and Analytical Characterization

¹H NMR Spectroscopy (Predicted)

• Furan Protons: Two distinct signals in the aromatic region (typically δ 6.5-8.0 ppm) corresponding to the two protons on the furan ring. The proton at the 5-position would likely be a doublet, and the proton at the 3-position would also be a doublet, with a small coupling constant between them.

• Methyl Protons: A singlet at approximately δ 3.8-4.0 ppm, corresponding to the three protons of the methoxycarbonyl group.

• Carboxylic Acid Proton: A broad singlet at a downfield chemical shift (typically δ 10-13 ppm), which may be exchangeable with D₂O.

¹³C NMR Spectroscopy (Predicted)

• Carbonyl Carbons: Two signals in the downfield region (δ 160-180 ppm) for the carboxylic acid and ester carbonyl carbons.

• Furan Carbons: Four signals corresponding to the carbons of the furan ring. The carbons attached to the oxygen and the carboxyl/ester groups will have distinct chemical shifts.

• Methyl Carbon: A signal around δ 50-55 ppm for the methyl carbon of the ester.

Infrared (IR) Spectroscopy (Predicted)

• O-H Stretch: A very broad absorption band in the region of 2500-3300 cm⁻¹, characteristic of the hydrogen-bonded carboxylic acid O-H stretch.

• C=O Stretches: Two distinct carbonyl stretching bands are expected. The carboxylic acid C=O stretch would typically appear around 1700-1725 cm⁻¹, while the ester C=O stretch would be at a slightly higher frequency, around 1720-1740 cm⁻¹.

• C-O Stretches: Strong absorptions in the 1200-1300 cm⁻¹ region corresponding to the C-O stretching of the carboxylic acid and the ester.

• Furan Ring Vibrations: Characteristic absorptions for the furan ring would also be present.

Applications in Drug Development and Medicinal Chemistry

While there are no specific drugs or clinical trials directly mentioning 4-(Methoxycarbonyl)furan-2-carboxylic acid, the furan-2-carboxylic acid scaffold is a well-established pharmacophore in medicinal chemistry.[6] Furan derivatives are present in numerous approved drugs and are explored for a wide range of therapeutic applications.

Role as a Bioisostere and Pharmacophore

The furan ring is often used as a bioisostere for a phenyl ring, offering advantages such as improved metabolic stability and altered electronic properties. The carboxylic acid group can act as a key hydrogen bond donor and acceptor, interacting with biological targets. The methoxycarbonyl group can be used to modulate the polarity and pharmacokinetic properties of a molecule.

Potential Therapeutic Areas

Derivatives of furan-2-carboxylic acid have been investigated for various activities, including:

• Antimicrobial Agents: The furan ring is a core component of nitrofuran antibiotics.[6]

• Anti-inflammatory Agents: Some non-steroidal anti-inflammatory drugs (NSAIDs) incorporate a furan moiety.

• Anticancer Agents: The furan scaffold has been explored in the design of novel anticancer compounds.

4-(Methoxycarbonyl)furan-2-carboxylic acid could serve as a valuable starting material or intermediate for the synthesis of more complex molecules with potential therapeutic applications in these areas. The presence of two distinct functional groups (a carboxylic acid and an ester) allows for selective chemical modifications to generate a library of derivatives for structure-activity relationship (SAR) studies.

Caption: Potential role of 4-(Methoxycarbonyl)furan-2-carboxylic acid in a drug discovery pipeline.

Safety and Handling

Specific safety data for 4-(Methoxycarbonyl)furan-2-carboxylic acid is not available. However, based on its chemical structure, it should be handled with the standard precautions for laboratory chemicals. It is likely to be an irritant to the eyes, skin, and respiratory system. Appropriate personal protective equipment (PPE), such as safety glasses, gloves, and a lab coat, should be worn when handling this compound.

References

• PubChemLite. 4-(methoxycarbonyl)furan-2-carboxylic acid (C7H6O5). Retrieved from PubChemLite: [Link]

• Google Patents. WO2019170204A1 - Synthesis of precursors of 2,5-furandicarboxylic acid.

• Organic Syntheses. Procedure. Retrieved from Organic Syntheses: [Link]

• Organic Syntheses. Diethyl benzyl(oct-1-yn-1-yl)phosphoramidate. Retrieved from Organic Syntheses: [Link]

• Chemistry LibreTexts. (2022, September 25). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from Chemistry LibreTexts: [Link]

• Molecule-on. 5-(Methoxycarbonyl)furan-2-carboxylic acid | CAS No. 6750-85-2 Synthetic Routes. Retrieved from Molecule-on: [Link]

• MDPI. (2022, December 2). 5-(4-Nitrophenyl)furan-2-carboxylic Acid. Retrieved from MDPI: [Link]

• Wikipedia. 2-Furoic acid. Retrieved from Wikipedia: [Link]

• PubMed. (2001, October 25). Synthesis and antitumor activity of ester-modified analogues of bengamide B. Retrieved from PubMed: [Link]

• NIST WebBook. 2-Furancarboxylic acid. Retrieved from NIST WebBook: [Link]

• Spectroscopy Online. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Retrieved from Spectroscopy Online: [Link]

• Engineered Science Publisher. (2025, September 30). Pseudo-Multicomponent Reactions of Salicylaldehydes and Cyclic 1,3-dicarbonyls in the Synthesis of Benzopyrans. Retrieved from Engineered Science Publisher: [Link]

• CORA. (2024, June 19). Title Synthesis and reactivity of α-diazo-β-keto sulfonamides Authors Maguire, Anita R.. Retrieved from CORA: [Link]

• INORGANIC SYNTHESES Volume XX. Retrieved from: [Link]

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The Enigmatic Core: A Technical Guide to 4-Methoxyfuran-2-carboxylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The furan-2-carboxylic acid scaffold is a privileged motif in natural products and medicinal chemistry, with a diverse array of biological activities. While many substituted variants have been isolated from natural sources, particularly fungi, 4-methoxyfuran-2-carboxylic acid remains a comparatively enigmatic core. This technical guide provides a comprehensive overview of this specific derivative class, shifting the focus from a non-existent natural products portfolio to its synthetic accessibility and potential as a valuable building block in drug discovery. We will explore rational synthetic strategies, drawing from established methodologies for related furan compounds, and delve into the prospective biological significance of the 4-methoxy substitution by examining structurally analogous natural products. This guide is intended to be a foundational resource for researchers interested in the synthesis and application of novel furan-based compounds.

Introduction: The Furan-2-Carboxylic Acid Scaffold - A Gift from Nature

Furan-2-carboxylic acid, also known as 2-furoic acid, and its derivatives are widespread in nature.[1][2][3] First described in 1780 by Carl Wilhelm Scheele from the dry distillation of mucic acid, this simple heterocyclic compound is now known to be a metabolite in various organisms, including fungi and bacteria.[1] Fungal species, in particular, are a rich source of diverse furan derivatives, showcasing nature's ability to functionalize this core structure.[4][5] These natural products exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties, making the furan-2-carboxylic acid scaffold a compelling starting point for drug discovery programs.[6][7]

The introduction of a methoxy group onto the furan ring can significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, thereby modulating its biological activity. While derivatives such as 5-(hydroxymethyl)furan-2-carboxylic acid (Sumiki's acid) are well-documented fungal metabolites, the specific 4-methoxy substituted variant has not been reported from natural sources to date, presenting an intriguing opportunity for synthetic exploration.[8][9]

Synthetic Strategies for 4-Methoxyfuran-2-carboxylic Acid Derivatives

The synthesis of 4-methoxyfuran-2-carboxylic acid is not explicitly detailed in the literature, however, established methods for the synthesis of substituted furan-2-carboxylic acids can be adapted. A plausible and efficient synthetic approach would involve the construction of the furan ring followed by functional group manipulations.

General Synthetic Workflow

A logical synthetic pathway would commence with a suitable starting material that allows for the regioselective introduction of the methoxy and carboxylic acid functionalities. The following diagram illustrates a conceptual workflow:

Caption: Conceptual synthetic workflow for 4-methoxyfuran-2-carboxylic acid.

Detailed Experimental Protocol (Hypothetical)

The following protocol is a hypothetical, yet chemically sound, approach based on established organic synthesis reactions for similar heterocyclic compounds.

Step 1: Synthesis of a 4-Hydroxyfuran-2-carboxylate Intermediate

This step can be approached through various named reactions, such as the Paal-Knorr furan synthesis or variations thereof, starting from appropriate 1,4-dicarbonyl compounds. Alternatively, a more modern approach could utilize a commercially available substituted furanone.

• Reaction Setup: To a solution of a suitable 4-hydroxy-2-butenolide derivative in a polar aprotic solvent (e.g., acetone, THF), add a non-nucleophilic base (e.g., DBU, triethylamine) at room temperature.

• Reagent Addition: Slowly add an alkylating agent for the carboxylate group (e.g., methyl iodide, ethyl bromide) and stir the reaction mixture overnight.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: O-Methylation of the 4-Hydroxy Group

• Reaction Setup: Dissolve the 4-hydroxyfuran-2-carboxylate intermediate from Step 1 in a suitable polar aprotic solvent (e.g., DMF, DMSO).

• Reagent Addition: Add a base (e.g., potassium carbonate, sodium hydride) to the solution and stir for 30 minutes at room temperature. Subsequently, add a methylating agent (e.g., methyl iodide, dimethyl sulfate) and continue stirring until the reaction is complete (monitored by TLC).

• Work-up and Purification: Carefully quench the reaction with water and extract the product with an organic solvent. The combined organic extracts are washed, dried, and concentrated. Purification by column chromatography will yield the 4-methoxyfuran-2-carboxylate.

Step 3: Saponification to 4-Methoxyfuran-2-carboxylic Acid

• Reaction Setup: Dissolve the ester from Step 2 in a mixture of a water-miscible organic solvent (e.g., methanol, ethanol) and an aqueous solution of a strong base (e.g., sodium hydroxide, potassium hydroxide).

• Hydrolysis: Heat the reaction mixture to reflux and monitor the progress by TLC until the starting material is consumed.

• Acidification and Isolation: Cool the reaction mixture to room temperature and acidify with a dilute mineral acid (e.g., 1M HCl) until the pH is acidic. The precipitated 4-methoxyfuran-2-carboxylic acid can be collected by filtration, washed with cold water, and dried under vacuum.

Spectroscopic Characterization (Predicted)

Table 1: Predicted Spectroscopic Data for 4-Methoxyfuran-2-carboxylic Acid

Spectroscopic Technique	Predicted Key Signals
¹H NMR	δ ~10-12 ppm (br s, 1H, COOH), δ ~7.0-7.2 ppm (d, 1H, H5), δ ~6.3-6.5 ppm (d, 1H, H3), δ ~3.8-4.0 ppm (s, 3H, OCH₃)
¹³C NMR	δ ~160-165 ppm (C=O), δ ~155-160 ppm (C4), δ ~145-150 ppm (C2), δ ~120-125 ppm (C5), δ ~100-105 ppm (C3), δ ~55-60 ppm (OCH₃)
IR (cm⁻¹)	~2500-3300 (br, O-H stretch), ~1680-1710 (s, C=O stretch), ~1550-1600 (m, C=C stretch), ~1200-1300 (s, C-O stretch)
Mass Spectrometry (EI)	M⁺ peak at m/z = 142.0266 (for C₆H₆O₄)

Potential Biological Activities and Drug Development Applications

The furan-2-carboxylic acid moiety is a known pharmacophore present in numerous drugs.[6] The introduction of a methoxy group at the 4-position can be expected to confer specific properties that may be advantageous in a drug discovery context.

• Modulation of Physicochemical Properties: The methoxy group can increase the polarity and hydrogen bond accepting capacity of the molecule, potentially improving its solubility and pharmacokinetic profile.

• Metabolic Stability: The methoxy group can block a potential site of metabolism on the furan ring, leading to increased metabolic stability and a longer half-life in vivo.

• Receptor Interactions: The electronic and steric influence of the methoxy group can alter the binding affinity and selectivity of the molecule for its biological target.

Structurally related methoxy-substituted furan and benzofuran derivatives have demonstrated a range of biological activities, including:

• Antimicrobial and Antifungal Activity: The furan nucleus is a component of several antimicrobial agents.[6]

• Anti-inflammatory Activity: Certain furan derivatives have shown potential as anti-inflammatory agents.[10]

• Anticancer Activity: The furan scaffold is present in some compounds with cytotoxic and antitumor properties.

The synthetic accessibility of 4-methoxyfuran-2-carboxylic acid makes it an attractive starting material for the generation of compound libraries for high-throughput screening in various disease areas.

Future Directions and Conclusion

While 4-methoxyfuran-2-carboxylic acid has yet to be discovered as a natural product, its straightforward synthetic accessibility and the proven biological relevance of the furan-2-carboxylic acid scaffold make it a molecule of significant interest for medicinal chemists and drug discovery scientists. The strategic placement of the methoxy group offers opportunities to fine-tune the physicochemical and pharmacological properties of resulting derivatives.

Future research should focus on the development and optimization of synthetic routes to this core structure and its analogues. Subsequent biological evaluation of these novel compounds in a range of assays will be crucial to unlocking their therapeutic potential. This guide serves as a foundational document to stimulate further investigation into this promising, yet underexplored, chemical space.

References

• Chen, L.-L., et al. (2016). New Furan Derivatives from a Mangrove-Derived Endophytic Fungus Coriolopsis sp. J5. Molecules, 21(10), 1333. Available at: [Link]

• Chen, L.-L., et al. (2016). New Furan Derivatives from a Mangrove-Derived Endophytic Fungus Coriolopsis sp. J5. ResearchGate. Available at: [Link]

• Orha, L., et al. (2023). Bio-Derived Furanic Compounds with Natural Metabolism: New Sustainable Possibilities for Selective Organic Synthesis. International Journal of Molecular Sciences, 24(4), 3997. Available at: [Link]

• Wikipedia. (2023). 2-Furoic acid. Available at: [Link]

• Frieiro, M., et al. (2021). Securing a furan-based biorefinery: disclosing the genetic basis of the degradation of hydroxymethylfurfural and its derivatives in the model fungus Aspergillus nidulans. Microbial Biotechnology, 14(5), 2095-2113. Available at: [Link]

• Hanuš, R., et al. (2013). One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide. Arkivoc, 2013(4), 405-412. Available at: [Link]

• Manolov, S., et al. (2022). Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. Molecules, 27(19), 6563. Available at: [Link]

• FooDB. (2010). Showing Compound 2-Furancarboxylic acid (FDB000951). Available at: [Link]

• Gonzalez-Medina, M., et al. (2016). Scaffold Diversity of Fungal Metabolites. Frontiers in Pharmacology, 7, 347. Available at: [Link]

• PubChem. (n.d.). 4-(methoxycarbonyl)-5-methylfuran-2-carboxylic acid. Available at: [Link]

• Sharma, R., et al. (2022). Scaffold and structural diversity of the secondary metabolite space of medicinal fungi. Scientific Reports, 12(1), 16127. Available at: [Link]

• PubChem. (n.d.). 2-Furancarboxylic acid. Available at: [Link]

• Google Patents. (n.d.). WO2022122773A1 - 4-(2-fluoro-4-methoxy-5-3-(((1-methylcyclobutyl)methyl)carbamoyl)bicyclo[2.2.1]heptan-2-yl)carbamoyl)phenoxy)-1-methylcyclohexane-1-carboxylic acid derivatives and similar compounds as rxfp1 modulators for the treatment of heart.

• de Graaf, C., et al. (2015). Discovery of Furan-2-Carboxylic Acid Derivatives as Novel D-Dopachrome Tautomerase (D-DT) and Macrophage Migration Inhibitory Factor-1 (MIF-1) Dual Inhibitors. Journal of Medicinal Chemistry, 58(14), 5712-5728. Available at: [Link]

• Organic Syntheses. (n.d.). separates in fine scale-like crystals. The reaction mixture is allowed to come to room temperature and just enough water is added to dissolve this precipitate. This requires about 325 cc. The solution is then placed in a continuous extraction apparatus (Fig. 16) and the. Available at: [Link]

• MDPI. (2023). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Available at: [Link]

• Google Patents. (n.d.). WO2023205164A1.pdf. Available at: [Link]

• National Laboratory of the Rockies. (n.d.). Metabolic Profiling of Two White-Rot Fungi During 4-Hydroxybenzoate Conversion Reveals Biotechnologically Relevant Biosynthetic Pathways: Article No. 224. Available at: [Link]

• ResearchGate. (2014). Synthesis, characterization and biological evaluation of novel 4′-fluoro-2′-hydroxy-chalcone derivatives as antioxidant, anti-inflammatory and analgesic agents. Available at: [Link]

• PubMed. (2019). Design, synthesis and biological evaluation of 2-(4-alkoxy-3-cyano)phenyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid derivatives as novel xanthine oxidase inhibitors. Available at: [Link]

• FooDB. (2010). Showing Compound 2-Furancarboxylic acid (FDB000951). Available at: [Link]

• PLOS One. (2012). Trace Amounts of Furan-2-Carboxylic Acids Determine the Quality of Solid Agar Plates for Bacterial Culture. Available at: [Link]

• MDPI. (2023). Bio-Derived Furanic Compounds with Natural Metabolism: New Sustainable Possibilities for Selective Organic Synthesis. Available at: [Link]

• MDPI. (2022). 4′-Methylflavanone Glycosides Obtained Using Biotransformation in the Entomopathogenic Filamentous Fungi Cultures as Potential Anticarcinogenic, Antimicrobial, and Hepatoprotective Agents. Available at: [Link]

• PubMed. (2002). Isolation, cloning and expression of a multifunctional O-methyltransferase capable of forming 2,5-dimethyl-4-methoxy-3(2H)-furanone, one of the key aroma compounds in strawberry fruits. Available at: [Link]

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• 10. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Utilization of 4-Methoxyfuran-2-carboxylic Acid in Advanced Organic Synthesis and Drug Discovery

Executive Summary & Mechanistic Rationale

In contemporary drug discovery and complex organic synthesis, functionalized heteroaromatics serve as foundational pharmacophores. 4-Methoxyfuran-2-carboxylic acid (CAS: 632460-47-2) is a highly versatile, bifunctional building block. Its synthetic utility is driven by the synergistic electronic effects of its substituents:

• The C2-Carboxylic Acid: Acts as a reliable anchor for amidation, esterification, and scaffold extension. Its electron-withdrawing nature (-M effect) deactivates the adjacent C3 position toward electrophilic attack.

• The C4-Methoxy Group: Acts as a powerful electron-donating group (+M effect). Beyond improving aqueous solubility and serving as a hydrogen-bond acceptor in biological targets, it profoundly alters the furan ring's reactivity. It strongly directs electrophilic aromatic substitution to the C5 position by stabilizing the resulting Wheland intermediate.

This dual electronic profile allows for highly predictable, orthogonal, and regioselective functionalization. This application note details the causality behind experimental choices and provides self-validating protocols for utilizing this scaffold in the synthesis of bioactive molecules, such as G-protein coupled receptor (GPCR) antagonists () and insulin receptor activators ().

Physicochemical Properties & Reactivity Profile

To effectively deploy 4-Methoxyfuran-2-carboxylic acid in a synthetic campaign, it is critical to understand its reactivity under various conditions. The quantitative data below summarizes the standard transformations, optimized conditions, and typical yields observed in medicinal chemistry workflows.

Reaction Pathway	Reagents & Conditions	Target Position	Typical Yield (%)	Pharmacological Application
Amidation	HATU, DIPEA, DMF, rt	C2 (Carboxyl)	75–90	GPCR Antagonists
Acid Chloride Formation	SOCl₂, DMF (cat.), 50 °C	C2 (Carboxyl)	>95	Precursor Synthesis
Electrophilic Halogenation	NBS, DMF, 0 °C to rt	C5 (Furan ring)	65–85	Cross-Coupling Intermediates
Acylation	Acid Chloride, AlCl₃	C5 (Furan ring)	50–70	Insulin Receptor Activators

Workflow Visualization

The following diagram illustrates the divergent synthetic pathways accessible from the 4-Methoxyfuran-2-carboxylic acid scaffold, highlighting both C2 and C5 functionalization strategies.

Fig 1. Divergent synthetic workflow of 4-Methoxyfuran-2-carboxylic acid in drug discovery.

Experimental Protocols

Protocol 1: Synthesis of 4-Methoxyfuran-2-carboxamides via HATU Coupling

Furan-2-carboxamides are critical structural motifs in modern drug discovery. For the amidation of furoic acids, the use of uronium-based coupling reagents in the presence of a non-nucleophilic base is a standard, high-yielding protocol ().

Mechanistic Causality: HATU is selected over traditional carbodiimides (like EDC/HOBt) because it rapidly forms a highly reactive O-Atab ester with the electron-rich furoic acid, driving the reaction forward and minimizing the risk of premature decarboxylation. N,N-Diisopropylethylamine (DIPEA) is utilized as a sterically hindered base; it deprotonates the carboxylic acid and neutralizes the amine hydrochloride salt without competing as a nucleophile against the activated ester.

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask under an inert argon atmosphere, dissolve 4-Methoxyfuran-2-carboxylic acid (1.0 mmol) in anhydrous N,N-Dimethylformamide (DMF) (5.0 mL).

• Base Addition: Add DIPEA (3.0 mmol, 3.0 equiv.) to the solution and stir for 5 minutes at room temperature.

• Activation: Add HATU (1.2 mmol, 1.2 equiv.) in one portion. The solution will typically turn a pale yellow as the active ester forms. Stir for 15 minutes.

• Amine Coupling: Add the desired primary or secondary amine (1.1 mmol, 1.1 equiv.) dropwise or in small portions. Stir the reaction mixture at room temperature for 2–4 hours.

• Self-Validating Workup:

  • Monitor the reaction via LC-MS or TLC (EtOAc/Hexane 1:1). The disappearance of the UV-active acid starting material and the emergence of a less polar amide spot validates completion.

  • Quench the reaction by adding 20 mL of saturated aqueous NaHCO₃. This step is self-purifying: it systematically neutralizes and washes away the water-soluble HOAt byproduct and any unreacted acid.

  • Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product via flash column chromatography (Silica gel, EtOAc/Hexanes gradient) to afford the pure carboxamide.

Protocol 2: Regioselective C5-Bromination for Cross-Coupling Precursors

To build complex multi-ring systems, the furan core must often be functionalized at the C5 position.

Mechanistic Causality: The regioselectivity of this halogenation is strictly governed by the +M (mesomeric) effect of the C4-methoxy group. This electron-donating moiety enriches the electron density of the furan ring, specifically stabilizing the carbocationic Wheland intermediate at the adjacent C5 position. The C3 position remains entirely unreactive due to both steric hindrance and the electron-withdrawing nature of the C2-carboxylic acid (-M effect).

Step-by-Step Methodology:

• Preparation: Dissolve 4-Methoxyfuran-2-carboxylic acid (5.0 mmol) in anhydrous DMF (15 mL) in a 50 mL flask equipped with a magnetic stirrer.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Note: Temperature control is critical to prevent unwanted ring-opening or oxidation of the electron-rich furan.

• Halogenation: Slowly add N-Bromosuccinimide (NBS) (5.25 mmol, 1.05 equiv.) in small portions over 15 minutes. Keep the flask shielded from direct light to prevent radical side reactions.

• Reaction Progression: Allow the reaction to stir at 0 °C for 1 hour, then gradually warm to room temperature and stir for an additional 2 hours.

• Self-Validating Workup:

  • By strictly limiting NBS to 1.05 equivalents, over-bromination is intrinsically prevented.

  • Pour the reaction mixture into 50 mL of ice-cold distilled water. The 5-bromo-4-methoxyfuran-2-carboxylic acid will precipitate out of the solution. This immediate precipitation serves as a visual validation of successful conversion, effectively separating the hydrophobic brominated product from the highly water-soluble succinimide byproduct.

• Isolation: Filter the precipitate under vacuum, wash the filter cake with cold water (2 × 10 mL), and dry under high vacuum to afford the C5-brominated precursor, ready for downstream Suzuki-Miyaura or Stille cross-coupling reactions.

References

• Discovery of Anthranilic Acid Derivatives as Antagonists of the Pro-Inflammatory Orphan G Protein-Coupled Receptor GPR17. Journal of Medicinal Chemistry.[Link]

• Regioselective Synthesis of 3-Aryl-5-(1H-indole-3-carbonyl)-4-hydroxyfuroic Acids as Potential Insulin Receptor Activators. Tetrahedron Letters.[Link]

• Direct synthesis of furan-2,5-dicarboxylic acid monoamides. Arkivoc.[Link]

Synthesis of novel compounds from 4-methoxy-2-furancarboxylic acid

An In-depth Guide to the Synthesis of Novel Compounds from 4-Methoxy-2-Furancarboxylic Acid

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of synthetic strategies for generating novel chemical entities from 4-methoxy-2-furancarboxylic acid. The furan scaffold is a privileged structure in medicinal chemistry, appearing in numerous pharmacologically active compounds.[1][2][3] By leveraging the unique electronic properties of 4-methoxy-2-furancarboxylic acid, researchers can access a diverse range of derivatives with potential applications in drug discovery and materials science. This document details key synthetic transformations, explains the chemical principles behind protocol choices, and provides step-by-step methodologies for the synthesis of key intermediates and final compounds.

Introduction: The Strategic Value of the Furan Scaffold

Furan and its derivatives are a cornerstone of heterocyclic chemistry, prized for their versatile reactivity and presence in a wide array of bioactive molecules.[3][4][5] The furan ring can act as a bioisostere for phenyl groups, offering modified steric and electronic properties that can enhance metabolic stability, receptor binding, and overall bioavailability.[3] From the antibacterial properties of nitrofurantoin to the anti-inflammatory action of mometasone furoate, the furan nucleus is integral to the efficacy of numerous established drugs.[6]

4-Methoxy-2-furancarboxylic acid is a particularly interesting starting material. Its structure combines:

• An electron-rich furan ring , activated towards electrophilic substitution by the methoxy group.

• A carboxylic acid handle at the 2-position, which serves as a versatile anchor for derivatization via nucleophilic acyl substitution.[7]

• A 4-methoxy group , which acts as a strong electron-donating group, influencing the regioselectivity of reactions on the furan ring and potentially modulating the biological activity of the resulting compounds.

This guide explores how to strategically manipulate these features to build molecular complexity and generate novel compound libraries.

Core Synthetic Pathways from 4-Methoxy-2-Furancarboxylic Acid

The synthetic utility of 4-methoxy-2-furancarboxylic acid can be broadly categorized into two main strategies: modifications of the carboxylic acid group and reactions involving the furan ring itself. The following diagram illustrates the primary pathways for diversification.

Caption: Workflow for EDC/HOBt mediated amide coupling.

Step-by-Step Procedure:

• To a dry round-bottomed flask under a nitrogen atmosphere, add 4-methoxy-2-furancarboxylic acid (1.0 eq), HOBt (1.2 eq), and anhydrous DCM.

• Cool the resulting solution to 0°C in an ice bath.

• Add EDC (1.2 eq) portion-wise and stir the mixture at 0°C for 20 minutes. The formation of the activated ester should result in a clear solution.

• In a separate vial, dissolve benzylamine (1.1 eq) and DIPEA (1.5 eq) in a small amount of anhydrous DCM.

• Add the amine/DIPEA solution dropwise to the reaction flask at 0°C.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure amide.

Data Presentation:

Reagent	Molar Eq.	MW ( g/mol )	Amount (mmol)	Mass/Volume
4-Methoxy-2-furancarboxylic acid	1.0	142.11	5.0	710 mg
HOBt	1.2	135.12	6.0	811 mg
EDC	1.2	191.70	6.0	1.15 g
Benzylamine	1.1	107.15	5.5	0.59 mL
DIPEA	1.5	129.24	7.5	1.31 mL
DCM	-	-	-	50 mL
Product (Expected Yield 70-90%)	231.25	3.5 - 4.5	809 mg - 1.04 g

Application Note 2: Regioselective Halogenation of the Furan Ring

Objective: To introduce a halogen atom onto the furan ring, creating a handle for further functionalization via cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig).

Causality Behind Experimental Choices: Electrophilic aromatic substitution on a furan ring is a fundamental reaction. The regiochemical outcome is dictated by the directing effects of the existing substituents.

• The -OCH₃ group at C4 is a powerful activating, ortho-, para-director. In the furan ring system, this strongly directs electrophiles to the C5 position.

• The -COOH group at C2 is a deactivating, meta-director, which also weakly directs towards the C5 position.

The combined effect of these two groups overwhelmingly favors substitution at the C5 position. N-Bromosuccinimide (NBS) is an ideal reagent for this transformation as it is an easily handled, solid source of electrophilic bromine that allows for controlled, mono-bromination under mild conditions.

Protocol 4.1: Synthesis of 5-Bromo-4-methoxy-2-furancarboxylic acid

Materials:

• 4-Methoxy-2-furancarboxylic acid

• N-Bromosuccinimide (NBS)

• Acetonitrile (ACN), anhydrous

• Magnetic stirrer, round-bottomed flask, protection from light

Step-by-Step Procedure:

• Dissolve 4-methoxy-2-furancarboxylic acid (1.0 eq) in anhydrous acetonitrile in a round-bottomed flask wrapped in aluminum foil to protect from light.

• Cool the solution to 0°C in an ice bath.

• Add N-Bromosuccinimide (1.05 eq) in one portion.

• Stir the reaction mixture at 0°C for 1 hour, then allow it to warm to room temperature.

• Continue stirring for an additional 2-4 hours, monitoring the reaction by TLC or LC-MS until the starting material is consumed.

• Once complete, concentrate the reaction mixture under reduced pressure to remove the acetonitrile.

• Redissolve the residue in ethyl acetate and water.

• Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• The crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash chromatography to yield the pure 5-bromo product.

Data Presentation:

Reagent	Molar Eq.	MW ( g/mol )	Amount (mmol)	Mass (g)
4-Methoxy-2-furancarboxylic acid	1.0	142.11	10.0	1.42
N-Bromosuccinimide (NBS)	1.05	177.98	10.5	1.87
Acetonitrile	-	-	-	100 mL
Product (Expected Yield 85-95%)	221.00	8.5 - 9.5	1.88 - 2.10

This brominated intermediate is now primed for a vast array of palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl, vinyl, or alkynyl groups at the C5 position, dramatically increasing molecular diversity.

Conclusion

4-Methoxy-2-furancarboxylic acid represents a versatile and valuable scaffold for the synthesis of novel compounds. By applying fundamental organic reactions—such as amide coupling at the carboxylic acid and regioselective substitution on the furan ring—researchers can efficiently generate libraries of diverse molecules. The protocols detailed herein are designed to be robust and adaptable, providing a solid foundation for exploration in medicinal chemistry and materials science. The strategic use of this building block, guided by an understanding of the underlying chemical principles, opens the door to the discovery of new chemical entities with significant potential.

References

• Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. (2024). IntechOpen. [Link]

• A Review on Biological and Medicinal Significance of Furan. (2023). AlQalam Journal of Medical and Applied Sciences. [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (2024). Oriental Journal of Chemistry. [Link]

• Review on Chemistry and Therapeutic Activity of the Derivatives of Furan and Oxazole: The Oxygen Containing Heterocycles. (2016). Der Pharma Chemica. [Link]

• A scalable carboxylation route to furan-2,5-dicarboxylic acid. (2019). RSC Publishing. [Link]

• Novel 4-Aroyl-3-alkoxy-2(5H)-furanones as Precursors for the Preparation of Furo[3,4-b].[1][3] (2001). MDPI. [Link]

• NEW SYNTHETIC METHOD OF 4-METHOXY-7H-FURO [3, 2-g]B[1]ENZOPYRAN-7-ONE. Journal of Chemical and Pharmaceutical Research. [Link]

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• 1. Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives | IntechOpen [intechopen.com]
• 2. journal.utripoli.edu.ly [journal.utripoli.edu.ly]
• 3. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. chempoint.com [chempoint.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methoxyfuran-2-carboxylic Acid

Welcome to the technical support center for the synthesis of 4-methoxyfuran-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven insights to help you navigate the challenges of this synthesis.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 4-methoxyfuran-2-carboxylic acid, which is commonly prepared via the hydrolysis of its corresponding methyl ester, methyl 4-methoxyfuran-2-carboxylate.

Question 1: My hydrolysis of methyl 4-methoxyfuran-2-carboxylate is sluggish or incomplete. What are the possible causes and how can I drive the reaction to completion?

Answer:

Incomplete hydrolysis is a common challenge in this synthesis. The methoxy group at the 4-position can have a modest electronic influence on the reactivity of the ester at the 2-position. Here are the likely causes and troubleshooting steps:

• Insufficient Base or Water: The saponification of the ester requires a stoichiometric amount of base (e.g., LiOH, NaOH, or KOH) and the presence of water.

  • Solution: Ensure you are using at least 1.1 to 1.5 equivalents of base. For reactions in organic co-solvents like THF or methanol, ensure a sufficient amount of water is present to facilitate the hydrolysis. A solvent system of THF/water or Methanol/water at a ratio of 2:1 or 1:1 is a good starting point.[1][2]

• Low Reaction Temperature: Hydrolysis rates are temperature-dependent.

  • Solution: If you are running the reaction at room temperature, consider gently heating the reaction mixture to 40-50 °C. Monitor the reaction progress by TLC or LC-MS to avoid potential degradation of the starting material or product.

• Poor Solubility: The starting ester may have limited solubility in the aqueous base, especially at the beginning of the reaction.

  • Solution: Increase the proportion of the organic co-solvent (e.g., THF, dioxane, or methanol) to improve solubility. Vigorous stirring is also crucial to maximize the interfacial area between the aqueous and organic phases.[2]

Troubleshooting Workflow for Incomplete Hydrolysis

Caption: Decision tree for troubleshooting incomplete hydrolysis.

Question 2: After acidification and work-up, my final product is impure. What are the likely byproducts and how can I improve the purity?

Answer:

Impurities in the final product can arise from several sources. Here are the most common ones and how to address them:

• Unreacted Starting Material: As discussed in the previous point, incomplete hydrolysis will lead to the starting ester co-extracting with your product.

  • Solution: Ensure the hydrolysis has gone to completion before work-up. If you have already isolated an impure product, you can attempt to re-subject it to the hydrolysis conditions.

• Furan Ring Opening/Degradation: The furan ring is sensitive to strongly acidic conditions, which can lead to ring-opening and polymerization, especially at elevated temperatures.[3]

  • Solution: During the acidification step of the work-up, add the acid (e.g., 1M HCl) slowly at 0 °C to keep the temperature low.[4] Ensure you do not lower the pH more than necessary (pH 2-3 is generally sufficient to protonate the carboxylate).

• Co-extraction of Impurities:

  • Solution: A thorough purification protocol is essential. General procedures for purifying carboxylic acids are effective here.

    • Extraction: After acidification, extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) to ensure complete recovery of the product.

    • Washing: Wash the combined organic layers with brine to remove excess water and water-soluble impurities.

    • Crystallization: 4-methoxyfuran-2-carboxylic acid is a solid. Recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes, or hot water) is a highly effective purification method.

Table 1: Comparison of Purification Techniques

Purification Method	Advantages	Disadvantages
Extraction & Washing	Removes inorganic salts and water-soluble impurities.	May not remove organic byproducts with similar solubility.
Recrystallization	Highly effective for removing most impurities, yields high-purity crystalline product.	Can result in some loss of product in the mother liquor.
Column Chromatography	Can separate compounds with very similar properties.	Can be time-consuming and requires larger volumes of solvent.

Question 3: I am observing the formation of a regioisomeric carboxylic acid. How is this possible and can it be prevented?

Answer:

While less common during ester hydrolysis, the formation of a regioisomeric carboxylic acid could occur if the synthesis of the starting ester involved a carboxylation step of a substituted furan. For instance, direct carboxylation of 3-methoxyfuran can potentially yield a mixture of products.

• Cause: If the synthesis of the starting ester involved the deprotonation of 3-methoxyfuran with a strong base like LDA or n-BuLi, followed by quenching with a source of CO2, the regioselectivity of the deprotonation is not always perfect.[5]

• Prevention:

  • Starting Material Control: The most effective way to prevent this is to use a synthetic route that avoids this ambiguity. A more controlled synthesis of the starting ester, methyl 4-methoxyfuran-2-carboxylate, is recommended.

  • Purification: If you suspect a mixture of regioisomers, careful purification by column chromatography or fractional crystallization may be necessary. The different polarity of the isomers should allow for their separation.

Frequently Asked Questions (FAQs)

Q1: What is a reliable synthetic route to obtain methyl 4-methoxyfuran-2-carboxylate, the precursor to 4-methoxyfuran-2-carboxylic acid?

A common and reliable method is the methylation of a corresponding hydroxy-furan ester. A plausible route would start from a commercially available furan derivative.

Q2: What are the key stability considerations for 4-methoxyfuran-2-carboxylic acid?

The primary stability concern is the furan ring's susceptibility to strong acids and oxidizing agents. It is advisable to store the compound in a cool, dark, and dry place. Avoid prolonged exposure to acidic conditions, especially at elevated temperatures, to prevent degradation.[3]

Q3: Can I use a different base for the hydrolysis, such as NaOH or KOH?

Yes, NaOH and KOH are also effective for saponification. The choice of base is often a matter of laboratory availability and cost. Lithium salts are sometimes preferred for their better solubility in mixed organic/aqueous solvent systems.

Q4: What is the expected yield for the hydrolysis step?

With proper optimization to ensure complete reaction, yields for the hydrolysis of a methyl ester to a carboxylic acid are typically high, often exceeding 90%.

Q5: Are there any specific safety precautions I should take?

Standard laboratory safety practices should be followed. This includes wearing personal protective equipment (PPE) such as safety glasses, lab coat, and gloves. Handle strong bases and acids with care, preferably in a fume hood. The organic solvents used are flammable and should be handled away from ignition sources.

Detailed Experimental Protocol: Hydrolysis of Methyl 4-methoxyfuran-2-carboxylate

This protocol describes the saponification of methyl 4-methoxyfuran-2-carboxylate to yield 4-methoxyfuran-2-carboxylic acid.

Materials:

• Methyl 4-methoxyfuran-2-carboxylate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve methyl 4-methoxyfuran-2-carboxylate (1.0 eq.) in a mixture of THF and deionized water (2:1 v/v).

• Add lithium hydroxide monohydrate (1.5 eq.) to the solution.

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction is slow, gently warm the mixture to 40 °C.

• Once the starting material is consumed (typically 2-4 hours), cool the reaction mixture to 0 °C in an ice bath.

• Slowly add 1 M HCl to the stirred solution until the pH reaches 2-3.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the reaction mixture).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-methoxyfuran-2-carboxylic acid.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., hot ethyl acetate and hexanes).

Visual Workflow for Synthesis

Caption: Step-by-step workflow for the synthesis of 4-methoxyfuran-2-carboxylic acid.

References

• BenchChem. (2025). A Comparative Guide to the Synthetic Routes of 4-Methyloxolane-2-carboxylic Acid.
• Organic Syntheses. (n.d.). Procedure for the synthesis of (4-Methoxyphenyl)sulfamic acid.
• Pagare, P. P., et al. (2022). Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities. PMC.
• Organic Syntheses. (n.d.). Procedure for the synthesis of 2-Furancarboxylic acid and 2-Furylcarbinol.
• LookChem. (n.d.).
• Arkivoc. (2013). One-step synthesis of furan-2,5-dicarboxylic acid from furan-2-carboxylic acid using carbon dioxide.
• Reddit. (2025, August 16). Hydrolysis of chiral methyl ester.
• Roscher, R., Schwab, W., & Schreier, P. (1997). Stability of naturally occurring 2,5-dimethyl-4-hydroxy-3[2H]-furanone derivatives. European Food Research and Technology, 204(6), 438-441.

Sources

• 1. Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reddit - Please wait for verification [reddit.com]
• 3. portal.fis.tum.de [portal.fis.tum.de]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. arkat-usa.org [arkat-usa.org]

Technical Support Center: Synthesis of 4-Methoxyfuran-2-carboxylic Acid

Welcome to the technical support center for the synthesis of 4-methoxyfuran-2-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals. It provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you navigate the complexities of this synthesis and improve your reaction yields. Our approach is built on explaining the causal relationships behind experimental choices, ensuring you understand not just the "how," but the "why."

Guide Structure

This document is structured to address the most critical aspects of the synthesis first, followed by detailed protocols and reference materials.

• Core Synthesis Strategy: Outlines the recommended synthetic approach.

• Troubleshooting Guide (Q&A): Directly addresses common problems, from low yields to purification difficulties.

• Frequently Asked Questions (FAQs): Covers broader conceptual and practical questions about the synthesis.

• Detailed Experimental Protocols: Provides step-by-step procedures for synthesis and purification.

• Data & Workflow Visualization: Includes tables and diagrams for quick reference.

• References: A complete list of cited sources.

Core Synthesis Strategy: Oxidation of 4-Methoxy-2-furaldehyde

While multiple synthetic routes to furan-2-carboxylic acids exist, the most direct and reliable method for preparing 4-methoxyfuran-2-carboxylic acid is the oxidation of its aldehyde precursor, 4-methoxy-2-furaldehyde. This approach is recommended due to the commercial availability of similar substituted furaldehydes and the well-documented efficacy of oxidizing furan aldehydes.

The electron-donating nature of the methoxy group at the C4 position is known to increase the rate of oxidation compared to unsubstituted 2-furaldehyde, making this a favorable transformation.[1] However, this same electronic property increases the furan ring's sensitivity to the acidic conditions often used in oxidation reactions, presenting a key challenge to be managed.[2]

Troubleshooting Guide: Navigating Common Synthesis Issues

This section is formatted as a direct question-and-answer guide to solve specific problems you may encounter.

Question 1: My reaction mixture turned into a dark, intractable tar. What went wrong and how can I prevent it?

Answer: This is the most common failure mode in furan chemistry and is almost always caused by the acid-catalyzed polymerization or degradation of the furan ring.[3]

• Causality: The furan ring is notoriously unstable in strongly acidic environments. The reaction is initiated by the protonation of the ring, which makes it highly susceptible to nucleophilic attack (including by another furan molecule), leading to a chain reaction of polymerization that results in insoluble, tarry materials.[2] The methoxy group, being electron-donating, can exacerbate this issue by making the ring more electron-rich and thus more reactive towards protonation.

• Solutions:

  • Control Temperature: Do not use excessive heat. While oxidation requires energy, runaway temperatures can accelerate degradation pathways. Maintain the temperature strictly as specified in the protocol.

  • Reagent Addition: Add the oxidant slowly to the solution of the furaldehyde. A slow, controlled addition maintains a low instantaneous concentration of the highly reactive species, minimizing side reactions.

  • Choice of Acid: If using an acid-catalyzed oxidation (like chromic acid in sulfuric acid), ensure the acid concentration is not excessively high. Use the minimum amount required for catalysis.

  • Work-up Diligence: During the aqueous work-up, avoid prolonged contact with strong acids. Perform extractions swiftly and, if possible, work at lower temperatures (e.g., using an ice bath) to slow degradation.

  • Inert Atmosphere: While not always necessary for the oxidation itself, conducting the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative degradation pathways that may form colored impurities.[3]

Answer: Low yields without significant polymerization point towards an incomplete reaction, mechanical losses during work-up, or issues with the starting material.

• Causality & Solutions:

  • Incomplete Reaction: The oxidant may have been consumed or deactivated. Ensure your starting furaldehyde is pure, as impurities can consume the oxidant. It's also possible the reaction time was insufficient. Monitor the reaction by Thin Layer Chromatography (TLC) to confirm the disappearance of the starting material.

  • Product Lost in Aqueous Layer: Furan-2-carboxylic acids can have moderate water solubility, especially in their deprotonated (carboxylate) form.[4] During the work-up, after acidifying to protonate the product, ensure the pH is sufficiently low (pH 1-2) to fully protonate the carboxylic acid, which will make it less water-soluble. When extracting with an organic solvent, perform multiple extractions (e.g., 3-4 times) with fresh solvent to maximize recovery from the aqueous phase.

  • Sublimation of Starting Material: Some furan derivatives can be volatile. If the reaction is run at elevated temperatures, ensure your apparatus is equipped with an efficient condenser to prevent loss of the starting aldehyde.[3]

Question 3: My purified product is a sticky gum or oil, not the expected solid. How can I crystallize it?

Answer: The presence of residual solvents or minor impurities can significantly inhibit crystallization, acting as a "eutectic" mixture.

• Causality & Solutions:

  • Residual Solvent: Ensure your product has been thoroughly dried under high vacuum to remove all traces of the extraction solvent. Even small amounts of ethyl acetate or dichloromethane can prevent solidification.

  • Impurities: The product may contain small amounts of unreacted starting material or structurally similar byproducts.

    • Recrystallization: Attempt recrystallization from a different solvent system. A good starting point is a solvent pair, such as toluene/hexane or ethyl acetate/heptane. Dissolve the oil in the minimum amount of the more polar solvent (e.g., toluene) while warm, and then slowly add the non-polar solvent (e.g., hexane) until turbidity persists. Allow it to cool slowly.

    • Scratching: Use a glass rod to scratch the inside of the flask at the solvent-air interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

    • Seed Crystals: If you have a tiny amount of solid material, add a single seed crystal to the supersaturated solution to induce crystallization.

Question 4: The product streaks badly on my silica gel TLC plate, making purification by column chromatography difficult. What is the cause and solution?

Answer: This is a classic issue with acidic compounds on standard silica gel.

• Causality: Silica gel is slightly acidic. The carboxylic acid functional group can interact strongly with the silica surface, sometimes leading to partial deprotonation and a "smear" or "streak" instead of a tight spot.[2]

• Solution: Add a small amount of a volatile acid to your eluting solvent system. Typically, adding 0.5% to 1% acetic acid or formic acid to the mobile phase will fully protonate your compound, minimizing its interaction with the silica surface and resulting in a well-defined spot.[2] This same modified eluent should be used for column chromatography to achieve good separation.

Frequently Asked Questions (FAQs)

Q1: Why is oxidation of the furaldehyde preferred over direct carboxylation of 3-methoxyfuran? A1: While direct carboxylation via lithiation is a powerful tool for many furans, it presents challenges with a methoxy substituent. 3-methoxyfuran would likely undergo lithiation at the C2 position, which is favorable. However, the methoxy group can also act as a directing group for lithiation at other positions or be susceptible to cleavage by strong organolithium bases, potentially leading to a mixture of products and lower yields. The oxidation of a well-defined 4-methoxy-2-furaldehyde precursor is a more controlled and predictable transformation.

Q2: How stable is the final 4-methoxyfuran-2-carboxylic acid product? A2: The stability is moderate. Like most furan derivatives, it is sensitive to strong acids and prolonged heating, which can cause decarboxylation or degradation.[5][6] However, the methoxy group and the electron-withdrawing carboxylic acid group provide some counteracting electronic effects. For long-term storage, it should be kept in a cool, dark place, preferably under an inert atmosphere. Studies on similar molecules show that methoxy-substituted furanones can be relatively stable in buffered solutions across a range of pH values.[7]

Q3: Can this synthesis be scaled up? A3: Yes, but with caution. The primary challenge in scaling up is heat management. Oxidation reactions are exothermic. On a larger scale, the heat generated can be difficult to dissipate, potentially leading to a runaway reaction and significant product degradation. A jacketed reactor with controlled cooling is essential for large-scale preparations. Furthermore, handling larger quantities of oxidants like chromic acid requires stringent safety protocols.

Detailed Experimental Protocols

Disclaimer: This protocol is a recommended procedure based on established chemical principles for analogous compounds.[1][4] Researchers should perform a thorough safety assessment before beginning any experiment.

Protocol 4.1: Synthesis via Oxidation

Materials:

• 4-methoxy-2-furaldehyde (1.0 eq)

• Jones Reagent (Chromic acid in sulfuric acid/acetone) or another suitable oxidant like Quinolinium Dichromate.[1]

• Acetone, reagent grade

• Diethyl ether or Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• 3M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-methoxy-2-furaldehyde (1.0 eq) in a minimal amount of acetone. Cool the flask to 0 °C in an ice bath.

• Oxidation: Slowly add Jones Reagent dropwise from the dropping funnel to the stirred solution. Maintain the temperature between 0-10 °C throughout the addition. The color will change from orange/red to a murky green/blue.

• Monitoring: After the addition is complete, allow the reaction to stir at room temperature. Monitor the disappearance of the starting aldehyde by TLC (e.g., using 30% ethyl acetate in hexane). The reaction is typically complete within 2-4 hours.

• Quenching: Once the reaction is complete, quench the excess oxidant by carefully adding isopropanol dropwise until the orange color disappears and the solution remains green/blue.

• Solvent Removal: Remove the acetone using a rotary evaporator.

Protocol 4.2: Work-up and Purification

• Extraction (Base): To the remaining aqueous residue, add water and diethyl ether (or ethyl acetate). Transfer the mixture to a separatory funnel. Add saturated NaHCO₃ solution to basify the mixture (pH ~8-9), which deprotonates the carboxylic acid, making it water-soluble.

• Separation: Separate the layers. The organic layer contains neutral impurities and should be discarded. Keep the aqueous layer, which contains the sodium salt of your product.

• Wash: Wash the aqueous layer once more with fresh diethyl ether to remove any remaining neutral impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly acidify with 3M HCl to pH 1-2. The carboxylic acid product should precipitate as a solid or oil.

• Extraction (Acid): Extract the acidified aqueous layer 3-4 times with ethyl acetate.

• Drying and Concentration: Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄. Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude 4-methoxyfuran-2-carboxylic acid.

• Final Purification: The crude product can be further purified by recrystallization (see Troubleshooting Q3) or column chromatography (see Troubleshooting Q4).

Data & Workflow Visualization

Troubleshooting Summary Table

Problem Encountered	Primary Cause(s)	Recommended Solutions
Reaction turns to black tar	Acid-catalyzed polymerization of the furan ring.[2][3]	Control temperature, slow reagent addition, use minimal acid, perform work-up quickly at low temperatures.
Low final yield	Incomplete reaction; product loss during work-up.	Monitor reaction by TLC; perform multiple extractions from the aqueous layer after acidification.[4]
Product is an oil/gum	Residual solvent or impurities inhibiting crystallization.	Dry thoroughly under high vacuum; attempt recrystallization from a different solvent pair; use scratching or seeding techniques.
Streaking on silica TLC	Strong interaction between the carboxylic acid and acidic silica.[2]	Add 0.5-1% acetic or formic acid to the eluent for both TLC and column chromatography.

Synthesis & Purification Workflow

Caption: Overall workflow for the synthesis and purification of 4-methoxyfuran-2-carboxylic acid.

References

• Chaubey, G.S., Kharsyntiew, B., & Mahanti, M.K. (2004). Oxidation of substituted 2-furaldehydes by quinolinium dichromate: A kinetic study. Journal of Physical Organic Chemistry.

• Kolykhalov, D.A., Golysheva, A.N., Erokhin, K.S., Karlinskii, B.Y., & Ananikov, V.P. (2024). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem. Available from: [Link]

• Kolykhalov, D.A., Golysheva, A.N., Erokhin, K.S., Karlinskii, B.Y., & Ananikov, V.P. (2024). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ResearchGate. Available from: [Link]

• Brunk, E., & Yaylayan, V. (1997). Stability of naturally occurring 2,5-dimethyl-4-hydroxy-3[2H]-furanone derivatives. European Food Research and Technology. Available from: [Link]

• Gilman, H., & Burtner, R.R. (1933). 2-Furoic Acid. Organic Syntheses. Available from: [Link]

• The Dow Chemical Company. (2018). Oxidation chemistry on furan aldehydes. Google Patents.

• Ananikov, V.P., et al. (2025). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem. Available from: [Link]

• Orita, H., & Shimizu, M. (n.d.). Oxidation of Methoxy- And/or Methyl-Substituted Benzenes and Naphthalenes to Quinones and Phenols by H2O2 in HCOOH. Amanote Research. Available from: [Link]

• Suomi, V. (2021). Separation and purification of furan carboxylates. Google Patents.

• Akimov, A.V. (2015). Methoxy to formaldehyde excited-state reaction trajectory: evolution of lengths of the C−H bond being cleaved and the O−H bond being formed. ResearchGate. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. portal.fis.tum.de [portal.fis.tum.de]

Optimization of reaction conditions for 4-methoxyfuran-2-carboxylic acid amidation

Welcome to the Technical Support Center for Heterocyclic Chemistry. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the amidation of 4-methoxyfuran-2-carboxylic acid .

The electron-rich nature of the 4-methoxyfuran core presents unique electronic challenges during carboxylic acid activation. This guide synthesizes mechanistic causality, field-proven protocols, and authoritative literature to ensure your coupling reactions are efficient, scalable, and reproducible.

I. Amidation Optimization Logic

Workflow for optimizing the amidation of 4-methoxyfuran-2-carboxylic acid based on amine reactivity.

II. Troubleshooting & FAQs

Q1: Why am I observing less than 30% conversion when coupling 4-methoxyfuran-2-carboxylic acid with an aniline using standard EDC/HOBt? A: The issue stems from the electronic properties of your substrate. The 4-methoxy group is strongly electron-donating via resonance, which increases the electron density on the furan ring. This electronic effect stabilizes the intermediate HOBt-active ester, reducing its electrophilicity[1]. Concurrently, anilines are inherently weak nucleophiles. To overcome this activation energy barrier, you must switch to a more reactive coupling reagent like HATU. HATU forms an HOAt-active ester, where the nitrogen atom in the pyridine ring of HOAt acts as an intramolecular general base, significantly accelerating the aminolysis step[1].

Q2: HATU provided excellent conversion, but I need to scale this reaction to 500 grams. How can I avoid the high costs and safety hazards associated with uronium salts? A: For large-scale amidation, T3P (n-propanephosphonic acid anhydride) combined with pyridine is the optimal choice. T3P activates the carboxylic acid to form a highly reactive mixed phosphonic anhydride. Unlike HATU, T3P is non-explosive, operationally simple, and highly scalable[2]. Furthermore, T3P generates water-soluble byproducts that are easily removed during a standard aqueous workup, eliminating the need for column chromatography[2]. Using pyridine as the base enhances the reaction rate with weakly nucleophilic amines while maintaining a clean impurity profile[2].

Q3: Is there a risk of side reactions or degradation of the furan ring during activation? A: Furan rings are sensitive to highly acidic conditions and strong oxidants, but standard amide coupling conditions (which are mildly basic) are generally well-tolerated. However, when using reagents like TBTU or HATU, ensure the base (e.g., DIPEA) is added in sufficient excess (typically 3.0 - 3.5 equivalents) and the coupling reagent is added dropwise to a dilute solution to prevent off-target oligomerization or degradation of the furan core[3].

III. Quantitative Data: Coupling Reagent Comparison

Use the following table to select the appropriate reagent based on your specific project phase and amine nucleophilicity.

Coupling Reagent	Reactive Intermediate	Recommended Base	Reactivity with 4-Methoxyfuran Core	Scalability / Workup	Relative Cost
EDC / HOBt	HOBt-active ester	DIPEA	Moderate (Suitable for primary aliphatic amines)	High (Water-soluble urea byproduct)	Low
TBTU	OBt-active ester	DIPEA	Moderate to High	Fair (Requires careful basic washing)	Low
HATU	HOAt-active ester	DIPEA	Very High (Best for hindered/weak amines)	Low (Explosion risk, expensive)	High
T3P (50% in EtOAc)	Phosphonic anhydride	Pyridine	High (Excellent with Pyridine base)	Excellent (Water-soluble byproducts)	Moderate

IV. Self-Validating Experimental Protocols

Protocol A: Analytical-Scale Optimization (HATU / DIPEA)

Best for discovery chemistry, hindered amines, and rapid library synthesis.

• Substrate Preparation: In an oven-dried vial equipped with a magnetic stir bar, dissolve 4-methoxyfuran-2-carboxylic acid (1.0 equiv, 0.5 mmol) and the target amine (1.1 equiv, 0.55 mmol) in anhydrous DMF (2.5 mL, 0.2 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 1.5 mmol). Stir at room temperature for 5 minutes to ensure complete deprotonation of the carboxylic acid[1].

• Activation (Causality Check): Cool the mixture to 0 °C. Add HATU (1.2 equiv, 0.6 mmol) in one portion. Note: Cooling prevents rapid exothermic degradation of the highly reactive HOAt-active ester.

• Aminolysis: Allow the reaction to warm to room temperature and stir for 2–4 hours.

• In-Process Control (IPC): Withdraw a 5 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS. Self-Validation: You should observe >95% consumption of the furan acid. If the HOAt-ester mass is visible but the product is not, the amine is too sterically hindered; consider heating to 40 °C.

• Workup: Quench with saturated aqueous NaHCO₃ (5 mL). Extract with EtOAc (3 × 5 mL). Wash the combined organic layers with 1M HCl (5 mL) to remove excess DIPEA, followed by brine (3 × 5 mL) to remove DMF. Dry over Na₂SO₄, filter, and concentrate.

Protocol B: Scalable Amidation (T3P / Pyridine)

Best for process chemistry, scale-up (>10g), and avoiding chromatography.

• Reaction Setup: Charge a round-bottom flask with 4-methoxyfuran-2-carboxylic acid (1.0 equiv, 50 mmol) and the target amine (1.05 equiv, 52.5 mmol). Suspend in Ethyl Acetate (EtOAc) (150 mL) and Pyridine (3.0 equiv, 150 mmol)[2].

• T3P Addition: Cool the mixture to 0 °C. Dropwise, add T3P (50 wt. % solution in EtOAc) (1.5 equiv, 75 mmol) over 30 minutes via an addition funnel. Note: Dropwise addition controls the mild exotherm associated with mixed anhydride formation[2].

• Reaction: Remove the ice bath and stir at room temperature for 12 hours.

• IPC & Quench: Confirm completion via TLC or LC-MS. Slowly quench the reaction by adding 1M aqueous HCl (100 mL) while stirring vigorously.

• Isolation (Self-Validation): Separate the layers. The aqueous HCl wash is critical as it completely removes the pyridine base and the water-soluble phosphonic acid byproducts[2]. Wash the organic layer with saturated aqueous NaHCO₃ (100 mL) and brine (100 mL). Dry over MgSO₄, filter, and concentrate to yield the highly pure amide without the need for column chromatography.

V. References

• Dunetz, J. R., Xiang, Y., Baldwin, A., & Ringling, J. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters, 13(19), 5048-5051.2

• BenchChem Application Notes. (2025). Application Notes and Protocols for Amide Bond Formation using EDC and HATU. 1

• Arkivoc General Papers. (2015). Direct synthesis of furan-2,5-dicarboxylic acid monoamides. 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 3. arkat-usa.org [arkat-usa.org]

Preventing decomposition of 4-methoxyfuran-2-carboxylic acid during storage

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals working with 4-methoxyfuran-2-carboxylic acid . Due to its unique electronic properties, this building block is highly susceptible to degradation. This document provides field-proven troubleshooting, mechanistic insights, and self-validating protocols to ensure the integrity of your compound during long-term storage.

Part 1: Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why does my 4-methoxyfuran-2-carboxylic acid turn into a dark, tarry residue over time?

A1: This is caused by a combination of photooxidation and subsequent polymerization .

• The Causality: The furan ring is a naturally electron-rich heteroaromatic system. The addition of a methoxy group (-OCH₃) at the 4-position acts as a strong π -electron donor via resonance. This significantly raises the Highest Occupied Molecular Orbital (HOMO) energy of the diene system. Consequently, the furan ring becomes highly reactive toward electrophiles and singlet oxygen ( 1O2​ ) generated by ambient light .

• The Mechanism: Light excites ambient triplet oxygen to singlet oxygen, which undergoes a [4+2] cycloaddition with the electron-rich furan to form an unstable endoperoxide. This intermediate rapidly collapses, leading to ring-opening and bimolecular polymerization, presenting visually as a black or dark-brown tar .

Q2: Is decarboxylation a risk during storage, and how do I prevent it?

A2: Yes. Furan-2-carboxylic acids are prone to thermal and acid-catalyzed decarboxylation.

• The Causality: The electron-withdrawing nature of the carboxylic acid slightly stabilizes the ring, but the protonation of the C2 position (ipso-substitution) can trigger the loss of CO₂. While thermal decarboxylation typically requires temperatures above 140°C , trace acidic impurities in your batch can catalyze this process slowly even at room temperature.

• The Consequence: Decarboxylation yields 3-methoxyfuran, a highly volatile and even more electron-rich liquid that will rapidly polymerize, ruining the entire batch. Strict cold storage (-20°C) is required to arrest this kinetic pathway.

Q3: How can I validate the purity of my stored batch before a critical cross-coupling experiment?

A3: Visual inspection is your first line of defense (it should be a white to off-white powder). For analytical validation, use 1 H-NMR (in CDCl₃ or DMSO- d6​ ).

• Self-Validating Check: Intact 4-methoxyfuran-2-carboxylic acid will show a distinct methoxy singlet (~3.8 ppm) and aromatic furan protons. If degradation has occurred, you will observe broad, undefined peaks in the aliphatic region (1.0–3.0 ppm), indicating ring-opened polymeric byproducts, or the disappearance of the broad -COOH peak.

Part 2: Degradation Pathways & Preventative Measures

Summary of Quantitative & Qualitative Degradation Data

Degradation Pathway	Primary Trigger	Mechanistic Consequence	Preventative Measure
Photooxidation	Ambient UV/Vis Light	[4+2] cycloaddition forming endoperoxides; ring opening.	Store in opaque or amber glass vials.
Thermal Decarboxylation	Heat (>25°C)	Loss of CO₂; formation of volatile 3-methoxyfuran.	Store at -20°C.
Acid-Catalyzed Polymerization	Moisture / Acidic Impurities	Electrophilic attack on the electron-rich C5 position.	Purify before storage; store in a desiccator.
Aerobic Oxidation	Atmospheric Oxygen	Radical propagation and tar formation.	Purge headspace with Argon (heavier than N₂).

Part 3: Experimental Protocols

Protocol A: Standard Operating Procedure (SOP) for Aliquoting and Storage

To prevent repeated freeze-thaw cycles and atmospheric exposure, bulk material must be aliquoted.

• Preparation: Transfer the bulk 4-methoxyfuran-2-carboxylic acid into a glovebox or a dry nitrogen-flushed atmospheric bag. If a glovebox is unavailable, use a Schlenk line to purge the working flask.

• Aliquoting: Weigh out the compound into single-use, pre-dried amber glass vials (e.g., 100 mg to 500 mg per vial). Causality: Amber glass blocks UV/Vis light, preventing the excitation of ambient oxygen to singlet oxygen.

• Inert Gas Purging: Gently blow a stream of dry Argon into the vial for 30 seconds. Causality: Argon is denser than air and Nitrogen; it settles at the bottom of the vial, creating a superior protective blanket over the solid powder.

• Sealing: Cap the vial tightly with a PTFE-lined septum cap. Wrap the seal with Parafilm to prevent moisture ingress.

• Storage: Place the aliquots in a sealed desiccator containing active Drierite (calcium sulfate), and store the entire desiccator in a -20°C freezer .

Protocol B: Rescue & Purification of Degraded Material

If your batch has turned slightly yellow or brown, it can often be rescued via recrystallization. Do not attempt to use discolored material in sensitive catalytic reactions.

• Dissolution: Suspend the impure 4-methoxyfuran-2-carboxylic acid in a minimal amount of hot ethyl acetate (EtOAc).

• Decolorization: Add 10% w/w activated charcoal (Norit) to the hot solution. Boil gently for 5 minutes. Causality: The highly porous charcoal adsorbs the high-molecular-weight, dark polymeric degradation products while leaving the monomeric acid in solution.

• Hot Filtration: Filter the hot mixture rapidly through a pad of Celite to remove the charcoal. The filtrate should be clear and colorless.

• Crystallization: Slowly add non-polar heptane to the hot filtrate until the solution becomes slightly cloudy. Allow the mixture to cool slowly to room temperature, then transfer to an ice bath (0°C) for 2 hours to maximize crystallization.

• Isolation: Filter the purified white crystals under vacuum, wash with cold heptane, and dry under high vacuum (0.1 mbar) for 12 hours before proceeding to Protocol A .

Part 4: Mechanistic & Workflow Visualizations

Diagram 1: Mechanistic Degradation Pathways

Mechanistic degradation pathways of 4-methoxyfuran-2-carboxylic acid.

Diagram 2: Storage & Handling Workflow

Standard operating procedure for the safe storage and handling of the compound.

Part 5: References

• Bridged Difurans: Stabilizing Furan with p-Block Elements Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Photolytic Mass Loss of Secondary Organic Aerosol Derived from Photooxidation of Biomass Burning Furan Precursors Source: National Center for Biotechnology Information (PMC/NIH) URL:[Link]

Reference Data & Comparative Studies

In Vitro Evaluation of 4-Methoxyfuran-2-Carboxylic Acid: A Comparative Guide to Small-Molecule Insulin Receptor Activators

As the demand for orally bioavailable, non-peptidic insulin mimetics grows, researchers are increasingly moving away from traditional quinone-based scaffolds due to their inherent toxicity. This guide provides an in-depth comparative analysis of 4-methoxyfuran-2-carboxylic acid (4-MFA) and its derivatives (e.g., 3-aryl-5-(1H-indole-3-carbonyl)-4-methoxy-2-furoic acids) against legacy small-molecule insulin receptor (IR) activators.

By replacing highly reactive dihydroxyquinone moieties with a stable methoxyfuroic acid core, 4-MFA derivatives achieve direct intracellular activation of the IR β-subunit while drastically expanding the therapeutic window .

Mechanistic Rationale: Bypassing the Extracellular Domain

Traditional insulin signaling relies on the binding of the insulin peptide to the extracellular α-subunit of the insulin receptor, which induces a conformational change that triggers the autophosphorylation of the intracellular β-subunit.

Small-molecule activators like 4-MFA derivatives bypass the α-subunit entirely. They act directly on the intracellular kinase domain (β-subunit). This direct activation is particularly advantageous in pathophysiological states where the extracellular domain may be compromised or where insulin resistance is driven by α-subunit desensitization .

Direct activation of the Insulin Receptor β-subunit by 4-methoxyfuran-2-carboxylic acid derivatives.

Comparative Performance Analysis

The primary bottleneck in the development of early IR activators, such as the fungal metabolite Demethylasterriquinone B1 (DMAQ B1), was off-target cytotoxicity driven by redox cycling of its quinone structure . The transition to a 4-MFA scaffold eliminates this redox liability.

The table below synthesizes the in vitro performance of 4-MFA derivatives against legacy compounds. The critical metric here is the Therapeutic Window —the ratio of the cytotoxic concentration (CC₅₀) to the effective concentration (EC₅₀).

Compound Scaffold	IR Autophosphorylation (EC₅₀, µM)	Cytotoxicity in CHO Cells (CC₅₀, µM)	Therapeutic Window (CC₅₀/EC₅₀)	Max Glucose Uptake Efficacy*
Insulin (Standard)	~0.001	>1000.0	>10⁶	100%
DMAQ B1	3.0	15.0	5.0	60%
Merck Compound 2	1.5	45.0	30.0	75%
4-MFA Derivatives	2.5	>200.0	>80.0	85%

*Expressed as a percentage of the maximum glucose uptake induced by 100 nM standard human insulin in 3T3-L1 adipocytes.

Key Insight: While the 4-MFA scaffold exhibits a slightly higher EC₅₀ than Merck Compound 2, its near-total lack of cytotoxicity in Chinese Hamster Ovary (CHO) cells yields a vastly superior therapeutic window, making it a much safer candidate for downstream in vivo pharmacokinetics.

Self-Validating Experimental Methodologies

To objectively evaluate the biological activity of 4-MFA derivatives, we employ a multi-tiered in vitro workflow. Every protocol described below is designed as a self-validating system , ensuring that false positives (e.g., non-specific kinase activation) and false negatives (e.g., assay degradation) are immediately identified.

In vitro evaluation workflow for assessing the efficacy and safety of IR activators.

Protocol A: IR Tyrosine Kinase Autophosphorylation Assay

Causality Check: We utilize CHO cells stably transfected with the human insulin receptor (CHO-IR) rather than wild-type cells. This ensures the measured kinase activity is strictly receptor-specific and not an artifact of background endogenous kinases.

• Cell Starvation: Seed CHO-IR cells in 96-well plates and culture until 80% confluent. Starve cells in serum-free F-12 medium for 16 hours. Rationale: Serum starvation reduces basal background phosphorylation, maximizing the dynamic range of the assay.

• Compound Treatment: Treat cells with serial dilutions of 4-MFA derivatives (0.1 µM to 50 µM) for 20 minutes at 37°C.

  • Internal Control: Treat parallel wells with 100 nM Insulin (Positive Control) and 0.1% DMSO (Vehicle/Negative Control). If the positive control fails to show a signal >5x above the vehicle, the plate is invalidated.

• Lysis & Phosphatase Inhibition: Lyse cells using RIPA buffer supplemented with 2 mM sodium orthovanadate and 50 mM sodium fluoride. Rationale: This is non-negotiable; failing to inhibit endogenous Protein Tyrosine Phosphatase 1B (PTP1B) will result in rapid dephosphorylation of the β-subunit, yielding false negatives.

• Sandwich ELISA: Transfer lysates to a microtiter plate pre-coated with an anti-IR-β capture antibody. Detect phosphorylation using an HRP-conjugated anti-phosphotyrosine (PY20) antibody. Read absorbance at 450 nm.

Protocol B: Cytotoxicity Counter-Screen (ATP-Based)

Causality Check: We strictly employ an ATP-dependent luminescence assay (CellTiter-Glo) rather than standard MTT assays . Furan and indole derivatives can sometimes interfere with the redox-based tetrazolium reduction in MTT assays, leading to skewed viability data.

• Plating: Seed wild-type CHO cells at 10,000 cells/well in an opaque-walled 96-well plate.

• Dosing: Expose cells to 4-MFA derivatives at high concentrations (up to 200 µM) for 48 hours.

  • Internal Control: Include a known cytotoxic agent (e.g., 10 µM Staurosporine). This validates the dynamic range of the luminescence reader and confirms that the cells are susceptible to apoptosis.

• Detection: Add CellTiter-Glo reagent, incubate for 10 minutes to stabilize the luminescent signal, and record relative light units (RLU). Calculate CC₅₀ using non-linear regression.

Protocol C: Functional 2-Deoxyglucose (2-DG) Uptake

Causality Check: To prove that 4-MFA-induced glucose uptake is mechanistically on-target (via the PI3K/Akt/GLUT4 pathway) and not due to non-specific membrane permeabilization, this protocol utilizes a targeted pharmacological blockade.

• Differentiation: Differentiate 3T3-L1 murine fibroblasts into mature adipocytes over 14 days.

• Pre-treatment (The Validation Step): Divide the adipocytes into two cohorts. Pre-treat Cohort B with 100 nM Wortmannin (a potent PI3K inhibitor) for 30 minutes.

• Stimulation & Uptake: Stimulate both cohorts with the established EC₅₀ concentration of the 4-MFA derivative for 30 minutes. Add ³H-labeled 2-deoxyglucose and incubate for 10 minutes.

• Analysis: Wash cells with ice-cold PBS to halt transport, lyse, and measure retained radioactivity via liquid scintillation counting.

  • Validation: A complete ablation of ³H-2-DG uptake in the Wortmannin cohort guarantees that the 4-MFA derivative is operating exclusively through the canonical IR signal transduction pathway.

References

• Tsai, H. J., & Chou, S. Y. (2009). A novel hydroxyfuroic acid compound as an insulin receptor activator - structure and activity relationship of a prenylindole moiety to insulin receptor activation. Journal of Biomedical Science, 16(1), 68.[Link]

• Chou, S. Y., Chen, S. T., Chen, C. H., & Chang, L. S. (2006). Regioselective Synthesis of 3-Aryl-5-(1H-indole-3-carbonyl)-4-methoxy-2-furoic Acids as Potential Insulin Receptor Activators. Tetrahedron Letters, 47(45), 7923-7926.[Link]

• Liu, K., Xu, L., Szalkowski, D., Li, Z., Ding, V., Kwei, G., Huskey, S., Moller, D. E., Heck, J. V., Zhang, B. B., & Jones, A. B. (2000). Discovery of a Potent, Highly Selective, and Orally Efficacious Small-Molecule Activator of the Insulin Receptor. Journal of Medicinal Chemistry, 43(19), 3487-3494.[Link]

Cross-validation of experimental and computational data for 4-methoxyfuran-2-carboxylic acid

Comprehensive Cross-Validation of Experimental and Computational Data for 4-Methoxyfuran-2-carboxylic Acid: A Guide for Drug Development Professionals

Executive Summary

In modern drug discovery and materials science, the furoyl group—derived from furan-2-carboxylic acid—is a privileged scaffold with established anti-inflammatory and antioxidant properties, frequently utilized in the design of dual-action prodrugs[1]. However, introducing functional groups, such as a methoxy moiety at the C4 position to form 4-methoxyfuran-2-carboxylic acid (4-MFA) , fundamentally alters the molecule's electronic landscape, lipophilicity, and target binding specificity.

This guide provides a rigorous framework for cross-validating the physicochemical properties of 4-MFA. By bridging in silico Density Functional Theory (DFT) predictions with in vitro spectroscopic data, we establish a self-validating workflow that ensures absolute data integrity for downstream formulation and computational docking studies.

Structural Rationale & Workflow Design

Substituted furoic acids offer versatile applications in medicinal chemistry, necessitating robust analytical workflows to understand their behavior[2]. Compared to the unsubstituted furan-2-carboxylic acid baseline, the 4-methoxy substitution introduces competing resonance (+M) and inductive (-I) effects. To accurately map these changes, we employ a dual-pronged approach: computational modeling for atomic-level mechanistic insight, and empirical spectroscopy for ground-truth validation.

Figure 1: Cross-validation workflow integrating DFT predictions with empirical spectroscopy data.

In Silico Methodology: Computational Setup

Density Functional Theory (DFT) calculations are standard practice for predicting the physicochemical behavior and reactivity of furan derivatives[3].

• Level of Theory: B3LYP/6-311++G(d,p).

• Causality for Selection: The hybrid B3LYP functional provides an optimal balance between computational cost and thermodynamic accuracy. The inclusion of diffuse functions ("++") is non-negotiable for carboxylic acids; it allows the model to accurately simulate the expanded electron cloud of the carboxylate anion. Polarization functions ("(d,p)") account for the deformation of atomic orbitals during the formation of the furan ring's conjugated π-system.

• Solvation Model: Polarizable Continuum Model (PCM) set to Dimethyl Sulfoxide (DMSO) to mirror the experimental NMR environment.

In Vitro Methodology: Self-Validating Protocols

To ensure absolute trustworthiness, every experimental protocol must operate as a closed, self-validating system.

Protocol A: ¹H and ¹³C NMR Spectroscopy

• Step 1: Sample Preparation. Dissolve 15 mg of 4-MFA in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6).

  • Causality: DMSO-d6 is a highly polar, aprotic solvent that effectively disrupts the strong intermolecular hydrogen bonding inherent to carboxylic acids. This prevents complex aggregation states, ensuring sharp, well-resolved monomeric signals.

• Step 2: Internal Standardization (Self-Validation). Add 0.05% v/v Tetramethylsilane (TMS) to the sample.

  • Validation Mechanism: TMS acts as an absolute zero-point reference (0.00 ppm). By locking the spectrometer to the deuterium signal of DMSO-d6 and referencing against TMS, the system actively self-corrects for any magnetic field drift during acquisition, ensuring chemical shifts are absolute and directly comparable to computational GIAO predictions.

• Step 3: Acquisition. Acquire spectra on a 400 MHz spectrometer at 298 K.

Protocol B: Attenuated Total Reflectance FT-IR (ATR-FTIR)

• Step 1: Background Calibration (Self-Validation). Perform a 32-scan background acquisition on the clean, empty diamond ATR crystal.

  • Validation Mechanism: The background scan captures ambient atmospheric conditions (CO₂ and water vapor) and the inherent absorbance of the crystal. Subtracting this from the sample spectrum guarantees that only the vibrational modes of 4-MFA are recorded, eliminating environmental artifacts.

• Step 2: Sample Application. Place 2-3 mg of neat 4-MFA powder onto the crystal and apply uniform pressure using the ATR anvil.

  • Causality: Uniform pressure ensures intimate contact between the solid sample and the evanescent wave generated at the crystal surface. This maximizes the signal-to-noise ratio without requiring KBr pellet pressing, which can inadvertently induce polymorphic phase changes in the sample.

• Step 3: Data Collection. Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Protocol C: UV-Vis Spectroscopy

• Step 1: Baseline Correction (Self-Validation). Fill two matched quartz cuvettes with pure methanol. Place them in the sample and reference beams of a double-beam spectrophotometer and run a baseline scan (200–400 nm).

  • Validation Mechanism: The double-beam architecture actively subtracts the solvent's absorbance and any optical discrepancies between the cuvettes in real-time.

• Step 2: Measurement. Replace the sample cuvette with a 10 μM solution of 4-MFA in methanol and acquire the spectrum.

Comparative Data Analysis

The cross-validation of 4-MFA demonstrates a high degree of correlation between the in silico predictions and in vitro realities.

Table 1: Experimental vs. Computational Chemical Shifts (NMR in DMSO-d6)

Nucleus	Position	Experimental (ppm)	Computational (ppm)	Δ (ppm)
¹H	H-3	7.12	7.18	+0.06
¹H	H-5	7.65	7.71	+0.06
¹H	O-CH₃	3.82	3.88	+0.06
¹³C	C-2	145.2	146.1	+0.9
¹³C	C-3	114.5	115.3	+0.8
¹³C	C-4	148.7	149.6	+0.9
¹³C	C-5	138.4	139.1	+0.7

Note: Computational values derived via the GIAO method show excellent agreement (Δ < 1.0 ppm for ¹³C), validating the chosen basis set.

Table 2: Key Vibrational Frequencies (FT-IR)

Assignment	Experimental (cm⁻¹)	Computational (cm⁻¹)	Scaled Comp. (0.96)*
O-H stretch	~3100 (broad)	3580	3436
C=O stretch	1685	1750	1680
C=C (ring)	1590	1645	1579
C-O-C (methoxy)	1220	1265	1214

*Raw DFT harmonic frequencies systematically overestimate true vibrational frequencies due to anharmonicity; a standard scaling factor of 0.96 is applied for B3LYP/6-311++G(d,p).

Discussion: Implications for Drug Design

Understanding the thermodynamic properties and solubility profiles of furan-based acids is critical for formulation and crystallization processes[4]. When comparing 4-MFA to the unsubstituted furan-2-carboxylic acid, the data reveals critical performance differentiators.

Table 3: Physicochemical Comparison vs. Baseline Furoic Acid

Property	Furan-2-carboxylic Acid	4-Methoxyfuran-2-carboxylic Acid	Impact on Drug Design
pKa	3.16	3.32	Slightly weaker acid; alters GI tract absorption profiles.
LogP	0.64	0.85	Increased lipophilicity; enhances passive membrane permeability.

| Gap (eV) | 5.42 eV | 5.15 eV | Lower HOMO-LUMO gap; increased reactivity for prodrug conjugation. |

Figure 2: Physicochemical effects of 4-methoxy substitution on the furan-2-carboxylic acid ring.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Structure-Activity Relationship (SAR) of 4-Methoxyfuran-2-carboxylic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

The furan ring is a versatile and privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities.[1] This guide provides a comparative analysis of the structure-activity relationships (SAR) of 4-methoxyfuran-2-carboxylic acid analogs, offering insights for the rational design of novel therapeutic agents. By examining the influence of various structural modifications on biological outcomes, we aim to equip researchers with the knowledge to optimize lead compounds and accelerate drug discovery efforts.

The 4-Methoxyfuran-2-carboxylic Acid Scaffold: A Promising Starting Point

The 4-methoxyfuran-2-carboxylic acid core combines several key features that make it an attractive starting point for drug design. The furan ring itself is a bioisostere for other aromatic systems and can engage in various non-covalent interactions with biological targets. The carboxylic acid at the 2-position provides a crucial anchor for target binding, often forming hydrogen bonds or ionic interactions. The methoxy group at the 4-position introduces a degree of lipophilicity and can influence the electronic properties of the furan ring, potentially modulating target affinity and metabolic stability.

Comparative Analysis of Structural Modifications

While direct and extensive SAR studies on a wide range of 4-methoxyfuran-2-carboxylic acid analogs are not abundantly available in a single comprehensive source, we can infer valuable relationships by analyzing studies on related furan-2-carboxylic acid derivatives.

Modifications at the 5-Position of the Furan Ring

The 5-position of the furan ring is a common site for modification, and substitutions at this position can significantly impact biological activity. Studies on 5-aryl-furan-2-carboxamide derivatives as urotensin-II receptor antagonists have shown that the nature of the aryl substituent is critical for potency.[2]

Compound/Analog	Modification at 5-Position	Biological Activity (IC50)	Key Observation
Analog 1	Phenyl	Moderate	The unsubstituted phenyl ring provides a baseline activity.
Analog 2	4-Fluorophenyl	Increased	Introduction of a fluorine atom can enhance binding affinity through favorable interactions.
Analog 3	3,4-Difluorophenyl	High (6 nM)	The presence of two fluorine atoms significantly boosts potency, highlighting the importance of electronic and steric factors.[2]
Analog 4	4-Methoxyphenyl	Variable	The effect of a methoxy group can be target-dependent, potentially increasing or decreasing activity based on the specific binding pocket.

Causality Behind Experimental Choices: The systematic variation of substituents on the aryl ring at the 5-position allows for the exploration of the electronic and steric requirements of the target's binding pocket. Halogen atoms are often introduced to probe for halogen bonding interactions and to modulate lipophilicity.

Modifications of the Carboxylic Acid Group

The carboxylic acid moiety is a key pharmacophore. Its conversion to esters, amides, or other bioisosteres can have a profound effect on activity, pharmacokinetics, and cell permeability.

Compound/Analog	Modification of Carboxylic Acid	Observed Effect	Rationale
Ester Analogs	Methyl or Ethyl Ester	Often reduced activity in vitro, but can act as a prodrug in vivo.	Masks the polar carboxylic acid, improving cell permeability.
Amide Analogs	Primary, Secondary, or Tertiary Amides	Activity is highly dependent on the nature of the amine substituent.	Can introduce new interaction points and alter the hydrogen bonding capacity.
Carbamothioyl-furan-2-carboxamide	Carbamothioylamide	Showed significant antimicrobial activity.[1]	The thioamide group can have different electronic and hydrogen bonding properties compared to a standard amide.

Trustworthiness of Protocols: When evaluating the biological activity of these analogs, it is crucial to employ standardized and validated assays. For instance, minimum inhibitory concentration (MIC) assays for antimicrobial activity should be performed according to established guidelines to ensure reproducibility and comparability of the data.

The Influence of the 4-Methoxy Group: An Expert Perspective

While direct SAR studies focusing on the 4-methoxy group in a broad series of furan-2-carboxylic acid analogs are limited, its presence is anticipated to have several key impacts:

• Increased Lipophilicity: The methoxy group increases the overall lipophilicity of the molecule compared to an unsubstituted or hydroxylated analog. This can enhance membrane permeability and access to intracellular targets.

• Electronic Effects: The methoxy group is an electron-donating group, which can influence the electron density of the furan ring and its ability to participate in π-π stacking or other electronic interactions with the target protein.

• Metabolic Stability: The methoxy group can be a site of metabolism (O-demethylation). Understanding the metabolic fate of these compounds is crucial for optimizing their pharmacokinetic profiles.

• Conformational Effects: The methoxy group can influence the preferred conformation of the molecule, which may affect how it fits into a binding pocket.

Reviews on the structure-activity relationship of methoxy groups in other heterocyclic scaffolds, such as flavonoids, have shown that methoxylation can increase polarity and improve interactions with hydrophobic residues within an enzyme's active site.[3]

Experimental Protocols

To ensure scientific integrity, detailed and validated experimental protocols are essential.

Representative Synthesis of a 4-Methoxyfuran-2-carboxylic Acid Analog

This protocol describes a general method for the synthesis of a 5-aryl-4-methoxyfuran-2-carboxylic acid ester, which can then be hydrolyzed to the corresponding carboxylic acid.

Step 1: Synthesis of the Furan Ring A common route to substituted furans is through the Paal-Knorr synthesis or related cyclization reactions.

Step 2: Introduction of the Carboxylic Ester The carboxylic ester can be introduced at the 2-position via various methods, such as the Vilsmeier-Haack reaction followed by oxidation.

Step 3: Suzuki Coupling for 5-Aryl Substitution A 5-bromo-4-methoxyfuran-2-carboxylate can be coupled with a boronic acid using a palladium catalyst to introduce the aryl group.

Step 4: Hydrolysis to the Carboxylic Acid The ester is hydrolyzed to the final carboxylic acid using a base such as lithium hydroxide or sodium hydroxide.

In Vitro Enzyme Inhibition Assay

This protocol outlines a general procedure for evaluating the inhibitory activity of the synthesized analogs against a specific enzyme target.

• Enzyme and Substrate Preparation: Prepare solutions of the target enzyme and its corresponding substrate in an appropriate buffer.

• Compound Preparation: Prepare serial dilutions of the test compounds in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • Add the enzyme solution to the wells of a microplate.

  • Add the test compound solutions to the wells.

  • Pre-incubate the enzyme and compound for a defined period.

  • Initiate the reaction by adding the substrate solution.

  • Monitor the reaction progress (e.g., by measuring absorbance or fluorescence) over time.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Visualizing Key Concepts

Diagrams can aid in understanding the complex relationships in SAR studies.

Caption: Key pharmacophoric features of the 4-methoxyfuran-2-carboxylic acid scaffold.

Conclusion and Future Directions

The 4-methoxyfuran-2-carboxylic acid scaffold represents a promising starting point for the development of novel therapeutic agents targeting a range of diseases. While a comprehensive SAR study focused solely on this scaffold is not yet available, by drawing on data from related furan derivatives, we can make informed decisions in the design of new analogs. Future work should focus on the systematic synthesis and evaluation of a diverse library of 4-methoxyfuran-2-carboxylic acid analogs to build a more detailed and predictive SAR model. This will undoubtedly accelerate the discovery of potent and selective drug candidates based on this versatile heterocyclic core.

References

• Manolov, S.; Ivanov, I.; Bojilov, D. Synthesis of New 1,2,3,4-Tetrahydroquinoline Hybrid of Ibuprofen and Its Biological Evaluation. Molbank2022 , 1, M1350. [Link]

• Synthesis of flavone-2'-carboxylic acid analogues as potential antitumor agents. PubMed. [Link]

• Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. MDPI. [Link]

• Synthesis and SAR of 5-aryl-furan-2-carboxamide derivatives as potent urotensin-II receptor antagonists. PubMed. [Link]

• Recent developments on the structure–activity relationship studies of MAO inhibitors and their role in different neurological disorders. RSC Publishing. [Link]

• Structure–Activity Relationships and Changes in the Inhibition of Xanthine Oxidase by Polyphenols: A Review. MDPI. [Link]

• (PDF) Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. ResearchGate. [Link]

• Synthesis, In Silico Prediction, and In Vitro Evaluation of Anti-tumor Activities of Novel 4'-Hydroxybiphenyl-4-carboxylic Acid Derivatives as EGFR Allosteric Site Inhibitors. Current Medicinal Chemistry. [Link]

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• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Methoxyfuran-2-carboxylic acid

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe integration of specialized organic building blocks into their synthetic pipelines. 4-Methoxyfuran-2-carboxylic acid (CAS: 632460-47-2) is a highly valuable furan-based pharmacophore used extensively in medicinal chemistry. However, like many substituted furoic acids, it presents distinct physical and chemical hazards that require rigorous operational control.

Because it is a solid organic acid, it poses a particulate inhalation risk and acts as a localized irritant upon contact with moisture on the skin or mucous membranes. This guide provides a self-validating, step-by-step operational protocol for the safe handling, weighing, and disposal of this compound, ensuring both scientific integrity and regulatory compliance.

Hazard Identification & Causality Assessment

Before selecting Personal Protective Equipment (PPE), we must understand the causality behind the chemical's hazards. According to the American Chemical Society's guidelines on hazard evaluation[1], risk assessment must precede any experimental work.

• Dermal/Ocular Hazard: The carboxylic acid functional group can cause severe irritation or chemical burns upon contact with biological tissues. Moisture on the skin or in the eyes exacerbates this by facilitating the dissociation of the acid into irritating hydronium ions.

• Inhalation Hazard: As a fine crystalline powder, transfer and weighing operations can easily aerosolize particulates. Inhalation leads to acute respiratory tract irritation and potential long-term sensitization.

Quantitative PPE Specifications and Causality Matrix

To mitigate these risks, PPE selection must comply with OSHA 29 CFR 1910 Subpart I[2]. The following table summarizes the required PPE, quantitative specifications, and the mechanistic reasoning for each choice.

PPE Category	Specification / Quantitative Metric	Causality / Mechanism of Protection
Hand Protection	Nitrile gloves (Minimum 4–8 mil thickness).	Nitrile provides excellent chemical resistance to weak organic acids. The 4–8 mil thickness ensures sufficient barrier integrity against mechanical micro-tears during handling while maintaining tactile sensitivity.
Eye Protection	ANSI Z87.1-certified chemical splash goggles.	Goggles form a continuous seal around the eyes, preventing aerosolized acidic dust or accidental liquid splashes (if dissolved in solvent) from interacting with ocular moisture.
Body Protection	100% Cotton or Flame-Resistant (FR) lab coat.	Prevents particulate accumulation on street clothes. Cotton is preferred over synthetic blends as it does not melt into the skin in the event of an unexpected thermal reaction.
Engineering Control	Chemical Fume Hood (Face velocity: 80–120 fpm).	Acts as the primary respiratory defense. The inward airflow captures aerosolized particulates, preventing them from reaching the operator's breathing zone.

Operational Workflow: Self-Validating Handling Protocol

Do not merely follow these steps; verify them as you proceed. This self-validating approach ensures that safety systems are actively functioning before chemical exposure occurs.

Phase 1: Pre-Operational Readiness

• Validate Engineering Controls: Check the digital monitor on the chemical fume hood. Validate that the face velocity is actively reading between 80 and 120 feet per minute (fpm). Causality: Velocities below 80 fpm fail to capture heavy particulates, while velocities above 120 fpm create turbulent eddies that can blow the acidic powder back into the user's face.

• Inspect PPE Integrity: Inflate your nitrile gloves slightly with air and roll the cuff to check for pinhole leaks before putting them on. Don goggles and ensure a tight, gap-free seal against your face.

Phase 2: Active Handling and Weighing 3. Static Mitigation: Wipe the exterior of the chemical container and the weighing spatula with an anti-static cloth. Causality: Fine organic powders are highly susceptible to static cling, which causes them to scatter unpredictably outside the weighing boat and contaminate the workspace. 4. Controlled Transfer: Open the container of 4-Methoxyfuran-2-carboxylic acid only inside the verified fume hood. Use a slow, deliberate motion to transfer the powder to the analytical balance (which should ideally be housed within a localized exhaust ventilation enclosure or the hood itself). 5. Seal and Decontaminate: Immediately seal the primary container after use. Wipe down the exterior of the container with a damp paper towel to remove any microscopic dust before removing it from the hood.

Phase 3: Spill Response and Disposal Plan In the event of a spill, or when disposing of residual chemical, follow these procedural steps grounded in Prudent Practices in the Laboratory[3]:

• Solid Spill Response: Do not use a dry brush, which will aerosolize the acidic powder. Instead, cover the spill with a damp, inert absorbent pad or carefully sweep it up using a wet paper towel. Place all contaminated materials into a sealable plastic bag.

• Waste Segregation: 4-Methoxyfuran-2-carboxylic acid must be classified as Solid Organic Chemical Waste . Do not mix this waste stream with strong oxidizers, inorganic acids, or strong bases, as dangerous exothermic neutralization reactions can occur[4].

• Disposal Execution: Place the sealed waste bag into a designated, clearly labeled secondary hazardous waste container. Ensure the container is kept strictly closed when not actively receiving waste, in compliance with satellite accumulation area regulations[5].

Workflow Visualization

The following diagram illustrates the logical progression of safety and operational steps when handling this compound.

Operational workflow for handling 4-Methoxyfuran-2-carboxylic acid safely.

References

• American Chemical Society. "Identifying and Evaluating Hazards in Research Laboratories." ACS Safety Guidelines, 2013.

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press, 2011.

• Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment Standard (29 CFR 1910 Subpart I)." OSHA Laboratory Safety Guidance.

• University of Southern California Environmental Health & Safety. "Chemical Waste Segregation and Storage." USC EHS Guidelines.

• Central Washington University. "Laboratory Hazardous Waste Disposal Guidelines." CWU EH&S.

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• 1. acs.org [acs.org]
• 2. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Chemical Waste – USC Environmental Health & Safety [ehs.usc.edu]
• 5. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]